Mal-PEG2-oxyamine (TFA)

Core Science & Biosynthesis

The Architecture and Application of Mal-PEG2-oxyamine: A Technical Guide for Advanced Bioconjugation

Abstract

In the landscape of modern drug development and proteomics, the precise and stable linkage of molecules is paramount. Heterobifunctional linkers have emerged as critical tools, enabling the controlled assembly of complex biomolecular architectures. This guide provides an in-depth technical overview of Mal-PEG2-oxyamine, a versatile crosslinker that offers orthogonal reactivity for the conjugation of thiol- and carbonyl-containing molecules. We will dissect its molecular structure, delve into the mechanisms of its dual functionalities, and provide field-proven protocols for its application, particularly in the construction of antibody-drug conjugates (ADCs). This document is intended for researchers, scientists, and drug development professionals seeking to leverage advanced bioconjugation strategies.

Introduction: The Need for Precision in Molecular Linkage

The efficacy of targeted therapeutics, diagnostic probes, and functionalized biomaterials is fundamentally dependent on the chemical linkage that connects their constituent parts. An ideal linker must not only facilitate a high-yield conjugation but also maintain the biological activity of the conjugated species and offer a desirable pharmacokinetic profile. Mal-PEG2-oxyamine is a heterobifunctional linker engineered to meet these demands. It features two distinct reactive moieties—a maleimide group and an oxyamine group—separated by a short, hydrophilic polyethylene glycol (PEG) spacer. This architecture allows for a sequential and controlled two-step conjugation strategy, making it a valuable tool for creating well-defined bioconjugates.[1][2]

Molecular Structure and Physicochemical Properties

The structure of Mal-PEG2-oxyamine is key to its function, with each component playing a distinct role.

• Maleimide Group: This moiety provides a highly selective reaction site for sulfhydryl (thiol) groups, typically found in cysteine residues of proteins and peptides.[2]

• PEG2 Spacer: The short diethylene glycol spacer enhances the aqueous solubility of the linker and the resulting conjugate.[3] It also provides spatial separation between the conjugated molecules, which can minimize steric hindrance and help preserve their individual biological functions.

• Oxyamine Group: The terminal aminooxy group (–O-NH2) reacts specifically with carbonyl groups (aldehydes and ketones) to form a stable oxime linkage.[2]

Table 1: Physicochemical Properties of Mal-PEG2-oxyamine

Property	Value	Source(s)
Chemical Formula	C10H16N2O5	[2]
Molecular Weight	244.25 g/mol	[2]
Appearance	White to off-white solid	[3]
Solubility	Soluble in water and most organic solvents (e.g., DMSO, DMF)	[3]
Calculated LogP (cLogP)	< 0 (indicative of high hydrophilicity)	[3]

Synthesis of Mal-PEG2-oxyamine

While commercial availability is widespread, understanding the synthesis of Mal-PEG2-oxyamine provides insight into its purity and potential byproducts. A representative synthetic approach involves a multi-step process starting from a PEG derivative with orthogonal protecting groups.

Representative Synthetic Scheme:

• Monoprotection of a PEG Diol: Starting with a diethylene glycol, one hydroxyl group is protected with a group such as tert-butyldimethylsilyl (TBDMS) to allow for selective modification of the other hydroxyl group.

• Introduction of the Oxyamine Precursor: The free hydroxyl group is then typically converted to a leaving group (e.g., a tosylate or mesylate) and reacted with a protected hydroxylamine equivalent, such as N-hydroxyphthalimide, via nucleophilic substitution.

• Deprotection and Maleimide Installation: The TBDMS protecting group is removed from the other end of the PEG chain, and the resulting free hydroxyl group is converted to an amine. This amine is then reacted with maleic anhydride to form a maleamic acid, which is subsequently cyclized to the maleimide, often using a dehydrating agent like acetic anhydride or a carbodiimide.[1]

• Final Deprotection: The phthalimide protecting group on the oxyamine is removed, typically with hydrazine, to yield the final Mal-PEG2-oxyamine product.

Mechanisms of Action in Bioconjugation

The utility of Mal-PEG2-oxyamine lies in the distinct and highly selective reactivity of its two terminal groups, allowing for orthogonal conjugation.

Maleimide-Thiol Conjugation

The reaction between the maleimide group and a thiol proceeds via a Michael addition.[2] The nucleophilic thiolate anion (R-S⁻) attacks one of the carbon atoms of the electron-deficient double bond in the maleimide ring, forming a stable thioether bond.

• Optimal pH: This reaction is most efficient and selective in the pH range of 6.5 to 7.5.[2] Below this range, the concentration of the reactive thiolate anion is reduced, slowing the reaction rate. Above pH 7.5, the maleimide can react with primary amines (e.g., lysine residues), leading to a loss of selectivity.

• Stability: The resulting thiosuccinimide linkage is generally stable. However, it can be susceptible to a retro-Michael reaction, especially in the presence of other thiols, which can lead to deconjugation.[4] Hydrolysis of the succinimide ring after conjugation can increase the stability of the linkage.[5]

Oxyamine-Carbonyl Ligation

The oxyamine group reacts with aldehydes or ketones to form a stable oxime bond. This reaction is a form of "click chemistry" due to its high efficiency and specificity under mild conditions.

• Reaction Steps: The reaction proceeds through a two-step mechanism: initial nucleophilic attack of the oxyamine on the carbonyl carbon to form a tetrahedral intermediate, followed by acid-catalyzed dehydration to form the oxime.[6]

• Catalysis: The reaction is typically catalyzed by aniline at a slightly acidic pH (around 4.5-5.5) to facilitate the dehydration step.[6]

• Stability: Oxime linkages are significantly more stable than the corresponding hydrazone and imine bonds, particularly at physiological pH.[4]

Detailed Experimental Protocol: Application in Antibody-Drug Conjugate (ADC) Synthesis

This protocol describes the sequential conjugation of a thiol-containing antibody to the maleimide group of Mal-PEG2-oxyamine, followed by the ligation of a carbonyl-containing payload to the oxyamine group.

Step 1: Antibody Reduction and Conjugation to Mal-PEG2-oxyamine

This step involves the partial reduction of interchain disulfide bonds in the antibody to generate free thiols for conjugation.

Materials:

• Monoclonal antibody (mAb) in a suitable buffer (e.g., PBS, pH 7.4)

• Tris(2-carboxyethyl)phosphine (TCEP)

• Mal-PEG2-oxyamine

• Desalting columns (e.g., Sephadex G-25)

• Reaction buffers: PBS, pH 7.4; PBS with 1 mM EDTA, pH 7.0

Procedure:

• Antibody Reduction:

  • Prepare the antibody solution at a concentration of 5-10 mg/mL in PBS with 1 mM EDTA.

  • Add a 2.5 to 5-fold molar excess of TCEP to the antibody solution. The exact ratio should be optimized to achieve the desired number of free thiols.

  • Incubate the reaction at 37°C for 1-2 hours.

  • Remove excess TCEP using a desalting column pre-equilibrated with PBS, pH 7.0.

• Conjugation to Mal-PEG2-oxyamine:

  • Immediately after desalting, determine the concentration of the reduced antibody.

  • Add a 5 to 10-fold molar excess of Mal-PEG2-oxyamine (dissolved in DMSO or DMF) to the reduced antibody solution. The final concentration of the organic solvent should not exceed 10% (v/v).

  • Incubate the reaction at room temperature for 1-2 hours with gentle mixing.

  • Quench the reaction by adding a 20-fold molar excess of N-acetylcysteine.

  • Purify the resulting antibody-linker conjugate by size-exclusion chromatography (SEC) to remove unconjugated linker and small molecules.

Step 2: Oxime Ligation of a Carbonyl-Containing Payload

This step involves the conjugation of a payload with an aldehyde or ketone functionality to the oxyamine group of the antibody-linker conjugate.

Materials:

• Purified antibody-linker conjugate from Step 1

• Payload containing a carbonyl group (aldehyde or ketone)

• Aniline (as a catalyst)

• Reaction buffer: Acetate buffer, pH 4.5-5.5

Procedure:

• Buffer Exchange: Exchange the buffer of the purified antibody-linker conjugate to the acetate reaction buffer (pH 4.5-5.5) using a desalting column or dialysis.

• Oxime Ligation:

  • Add a 10 to 50-fold molar excess of the carbonyl-containing payload to the antibody-linker solution.

  • Add aniline to a final concentration of 10-100 mM.

  • Incubate the reaction at room temperature for 4-16 hours.

• Purification: Purify the final ADC by SEC to remove excess payload and catalyst.

• Characterization: Thoroughly characterize the final ADC to determine the drug-to-antibody ratio (DAR), purity, and aggregation state.

Applications in Drug Development and Beyond

The unique properties of Mal-PEG2-oxyamine make it suitable for a wide range of applications:

• Antibody-Drug Conjugates (ADCs): As detailed above, it is an excellent linker for creating ADCs with a defined drug-to-antibody ratio.

• PROTACs and Molecular Glues: Its ability to link two different molecules makes it applicable in the synthesis of proteolysis-targeting chimeras (PROTACs) and other multi-component therapeutic agents.

• Diagnostic Probes: Fluorophores, radioisotopes, or other imaging agents can be conjugated to biomolecules for diagnostic purposes.

• Surface Functionalization: Immobilization of proteins or peptides onto surfaces for biosensors and other diagnostic devices.

Conclusion: A Versatile Tool for Advanced Bioconjugation

Mal-PEG2-oxyamine is a powerful and versatile heterobifunctional linker that enables the precise and controlled conjugation of thiol- and carbonyl-containing molecules. Its well-defined structure, coupled with the high selectivity of its reactive groups, allows for the construction of complex and homogeneous bioconjugates. A thorough understanding of its chemical properties and reaction mechanisms is crucial for its successful implementation in the development of next-generation therapeutics and diagnostics. The protocols and insights provided in this guide are intended to equip researchers with the knowledge to effectively utilize Mal-PEG2-oxyamine in their advanced bioconjugation strategies.

References

• U.S. Patent 6,828,401 B2. (2004). Preparation method of peg-maleimide derivatives.

• Hoffecker, I. (2015). Maleimide-PEG-DPPE Synthesis Protocol. ResearchGate. [Link]

• Kalia, J., & Raines, R. T. (2008). Oxime Ligation: A Chemoselective Click-Type Reaction.
• BenchChem. (n.d.). Physicochemical Properties of PEG21 Linkers: An In-depth Technical Guide.

• Nam, K. W., et al. (2003). Synthesis of a new heterobifunctional linker, N-[4-(aminooxy)butyl]maleimide, for facile access to a thiol-reactive 18F-labeling agent. PubMed. [Link]

• BenchChem. (n.d.). Introduction to heterobifunctional PEG linkers.
• BenchChem. (n.d.). An In-Depth Technical Guide to Mal-amide-PEG2-oxyamine-Boc for Antibody-Drug Conjugate Research.
• AxisPharm. (n.d.). Mal-PEG2-oxyamine, CAS 1146245-73-9.

• Vandegriff, K. D., et al. (2021). Stability of Maleimide-PEG and Mono-Sulfone-PEG Conjugation to a Novel Engineered Cysteine in the Human Hemoglobin Alpha Subunit. Frontiers in Physiology. [Link]

• U.S. Patent Application 2004/0225097 A1. (2004). Novel preparation method of peg-maleimide derivatives.
• U.S. Patent Application 2013/0041134 A1. (2013). Methods for preparing polyethylene glycol maleimide using n-(2-hydroxyethyl) maleimide as a starting material.
• PurePEG. (2025). Thiol-Reactive PEG45: Maleimide Linkers for Conjugation.
• BenchChem. (n.d.). A Comparative Guide to the Stability of Oxime vs. Thioether Bonds in Bioconjugates.

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Advanced Chemical Profiling and Bioconjugation Workflows for Mal-PEG2-oxyamine TFA

Executive Summary

Mal-PEG2-oxyamine TFA is a premium heterobifunctional crosslinker engineered for precision bioconjugation. It is widely utilized in the development of targeted therapeutics, including the synthesis of[1]. Featuring a hydrophilic polyethylene glycol (PEG2) spacer, this linker provides highly orthogonal reactivity: a maleimide group for rapid, site-specific conjugation to sulfhydryls, and an oxyamine (aminooxy) group for stable oxime ligation with aldehydes or ketones[2]. This technical guide details the mechanistic chemistry, the rationale behind its specific salt formulation, and a self-validating protocol for its application in dual-target ligation.

Physicochemical Profiling

The structural integrity, solubility, and reactivity of the linker are dictated by its PEG2 core and the presence of the trifluoroacetic acid (TFA) counterion.

Property	Value
Chemical Name	1H-Pyrrole-2,5-dione, 1-[2-[2-[2-(aminooxy)ethoxy]ethoxy]ethyl]- (TFA)
CAS Number (Free Base)	1146245-73-9[3]
Molecular Formula (TFA Salt)	C12H17F3N2O7
Molecular Weight (TFA Salt)	358.27 g/mol [4]
Molecular Weight (Free Base)	244.25 g/mol [5]
Spacer Type	PEG2 (Polyethylene glycol, 2 units)
Reactive Groups	Maleimide (Thiol-reactive), Oxyamine (Carbonyl-reactive)[6]
Counterion	Trifluoroacetate (TFA)

Mechanistic Chemistry & Causality

To successfully deploy Mal-PEG2-oxyamine TFA in complex biological matrices, researchers must understand the thermodynamic and kinetic drivers—the why—behind its reactivity profiles.

The Maleimide-Thiol Michael Addition

The maleimide moiety undergoes a highly efficient Michael addition with free thiols (sulfhydryls) to form a stable, irreversible thioether bond[6].

• Causality of pH Control: This reaction must be strictly buffered between pH 6.5 and 7.5. Below pH 6.5, the thiol is heavily protonated, drastically reducing its nucleophilicity. Above pH 8.0, two detrimental side reactions occur: (1) primary amines (e.g., lysine residues on proteins) become deprotonated and compete for the maleimide, destroying site-specificity, and (2) the maleimide ring undergoes rapid base-catalyzed hydrolysis to form an unreactive maleamic acid.

Oxyamine-Carbonyl Oxime Ligation

The oxyamine group (-O-NH₂) exhibits the "alpha-effect," making it significantly more nucleophilic than standard primary amines. It reacts with aldehydes and ketones to form an oxime bond, which is substantially more hydrolytically stable than a standard hydrazone.

• Causality of Catalysis: Oxime ligation is optimal at an acidic pH (4.5–6.5). The acid catalyzes the dehydration of the initial carbinolamine intermediate into the final oxime. To overcome the slow kinetics of this step at highly dilute biomolecular concentrations, aniline (10–100 mM) is frequently introduced. Aniline rapidly forms a Schiff base with the aldehyde, which is then swiftly displaced by the more nucleophilic oxyamine, accelerating the reaction rate by up to 400-fold.

The Critical Role of the TFA Salt

Why is this linker supplied as a TFA salt rather than a free base? The same alpha-effect that makes the oxyamine highly reactive also makes it prone to premature oxidation and self-condensation during storage. By formulating the compound as a , the oxyamine is protonated (-O-NH₃⁺ CF₃COO⁻)[7]. This completely suppresses its nucleophilicity until it is dissolved in a suitably buffered aqueous solution, ensuring a prolonged shelf-life and high batch-to-batch reproducibility.

Orthogonal Bioconjugation Workflow

Orthogonal bioconjugation workflow utilizing Mal-PEG2-oxyamine TFA for dual-target ligation.

Validated Experimental Protocol: Dual-Functionalization

This protocol describes the sequential conjugation of a thiol-bearing protein (e.g., a reduced antibody) and an aldehyde-bearing payload. It is designed as a self-validating system to ensure quality control at every step.

Phase 1: Maleimide Conjugation (Thioether Formation)

• Buffer Preparation : Prepare Conjugation Buffer A (100 mM Sodium Phosphate, 150 mM NaCl, 5 mM EDTA, pH 7.2). Causality: EDTA chelates trace heavy metals that would otherwise catalyze the oxidation of free thiols into unreactive disulfides.

• Linker Preparation : Dissolve Mal-PEG2-oxyamine TFA in anhydrous DMSO to a 10 mM stock. Note: Use immediately to prevent moisture-induced degradation of the maleimide.

• Reaction : Add the linker to the thiol-bearing protein at a 5–10 molar excess. Ensure the final DMSO concentration remains below 10% (v/v) to prevent protein denaturation.

• Incubation : Incubate at room temperature for 2 hours with gentle agitation.

• Self-Validation (Ellman’s Assay) : Quantify the remaining free thiols using DTNB (Ellman's reagent). A successful reaction will show a >95% reduction in absorbance at 412 nm compared to the pre-conjugation baseline.

• Purification : Remove excess unreacted linker using a desalting column (e.g., Sephadex G-25) or diafiltration, exchanging the protein into Buffer B.

Phase 2: Oxime Ligation

• Buffer Preparation : Prepare Conjugation Buffer B (100 mM Sodium Acetate, 150 mM NaCl, pH 5.5).

• Catalyst Addition : Add aniline to the reaction mixture to a final concentration of 50 mM.

• Conjugation : Introduce the aldehyde-bearing payload at a 5-molar excess relative to the oxyamine-functionalized protein.

• Incubation : Incubate at room temperature for 4–12 hours. The acidic pH and aniline will drive the oxime formation.

• Self-Validation (LC-MS) : Analyze the conjugate via Liquid Chromatography-Mass Spectrometry (LC-MS). The mass shift must correspond exactly to the addition of the payload minus the mass of one water molecule (18 Da), which is lost during oxime dehydration.

• Final Purification : Purify the final bispecific conjugate via Size Exclusion Chromatography (SEC) to remove the aniline catalyst and unreacted payload.

References

• AxisPharm - Mal-PEG2-oxyamine, CAS 1146245-73-9. Verified landing page detailing bifunctional linker properties and bioconjugation applications. URL: [Link]

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• 7. chemscene.com [chemscene.com]

Mal-PEG2-oxyamine (TFA) mechanism of action

Mal-PEG2-oxyamine (TFA): A Mechanistic Whitepaper on Bifunctional Bioconjugation

Abstract

In the landscape of modern bioconjugation, heterobifunctional crosslinkers are the architectural foundation of antibody-drug conjugates (ADCs), diagnostic probes, and targeted nanotherapeutics. Mal-PEG2-oxyamine (TFA salt) (CAS: 1146245-73-9) is a highly specialized linker designed to bridge thiol-containing molecules (e.g., cysteine residues) with carbonyl-containing molecules (e.g., oxidized glycoproteins or formyl-modified payloads)[1]. This whitepaper dissects the chemical causality, kinetic control mechanisms, and self-validating experimental workflows required to deploy this reagent with absolute scientific rigor.

Architectural Causality: Deconstructing the Crosslinker

Every structural module of Mal-PEG2-oxyamine serves a precise thermodynamic or kinetic purpose:

• Maleimide (Mal) Terminus: Engineered for chemoselective Michael addition to sulfhydryl groups (-SH). The cyclic double bond is highly strained, driving rapid covalent attachment to thiols without the need for exogenous catalysts.

• PEG2 Spacer: A short polyethylene glycol chain (two repeating ethylene oxide units) acts as a hydrophilic bridge. It prevents the aggregation of hydrophobic payloads, minimizes steric hindrance between the two conjugated biomolecules, and defines a strict spatial distance to preserve the biological activity of the final conjugate[1].

• Oxyamine (Aminooxy) Terminus: An α -effect nucleophile designed to react with aldehydes or ketones to form an exceptionally stable oxime bond.

• TFA Salt Formulation: Free aminooxy groups are highly reactive and prone to spontaneous degradation or premature reaction with trace atmospheric carbonyls. The Trifluoroacetic acid (TFA) salt protonates the aminooxy group, rendering it unreactive and thermodynamically stable during storage. Upon dissolution in a buffered aqueous solution, the amine is deprotonated and activated for conjugation.

Mechanistic Pathways & Kinetic Control

The Maleimide-Thiol Michael Addition

The maleimide group targets thiols to form a stable thiosuccinimide (thioether) linkage. The causality of reaction success is entirely dictated by pH control. The reaction requires the thiol to be in its reactive thiolate anion form (R-S⁻)[2].

At the optimal pH of 6.5–7.5, the reaction rate with thiols is approximately 1,000 times faster than with primary amines, ensuring absolute chemoselectivity for cysteine over lysine residues[2].

• Below pH 6.5: The thiol remains predominantly protonated (R-SH), drastically reducing the concentration of the reactive thiolate anion and stalling the reaction kinetics[2].

• Above pH 7.5: The maleimide ring undergoes rapid base-catalyzed hydrolysis (ring-opening into an unreactive maleamic acid), and off-target cross-reactivity with abundant primary amines increases significantly[2].

Figure 1: pH-dependent activation and Michael addition of the maleimide-thiol pathway.

Aniline-Catalyzed Oxime Ligation

The oxyamine group reacts with carbonyls to form an oxime bond. While hydrolytically stable, the uncatalyzed reaction is kinetically sluggish at neutral pH, typically requiring highly acidic conditions (pH 4.0–5.0) that can denature sensitive proteins[3].

To bypass this thermodynamic barrier, aniline is introduced as a nucleophilic catalyst[3]. Aniline reacts rapidly with the target aldehyde to form a protonated Schiff base (imine) intermediate[4]. Because the nitrogen atom in the Schiff base is protonated, it is significantly more electrophilic than the oxygen atom in the parent aldehyde. The aminooxy group rapidly attacks this Schiff base via transimination, forming the stable oxime bond and regenerating the aniline catalyst[4]. This allows the reaction to proceed efficiently at near-physiological pH (e.g., pH 6.0–7.0).

Figure 2: Mechanism of aniline-catalyzed oxime ligation via a Schiff base intermediate.

Quantitative Reaction Parameters

To ensure reproducibility, all quantitative parameters must be strictly controlled. The following table summarizes the optimized conditions for both reactive termini.

Parameter	Maleimide-Thiol Reaction	Oxyamine-Carbonyl Reaction (Catalyzed)
Optimal pH	6.5 – 7.5	5.5 – 7.0
Preferred Buffer	PBS, HEPES (Thiol-free)	Sodium Acetate or Phosphate
Molar Ratio (Linker:Target)	5:1 to 20:1	10:1 to 50:1
Catalyst Required	None	Aniline (10 – 100 mM)
Reaction Time	1 – 2 hours	2 – 4 hours
Temperature	Room Temperature (20-25°C)	Room Temperature (20-25°C)
Quenching Agent	N-Ethylmaleimide (NEM) or DTT	O-methylhydroxylamine

Self-Validating Experimental Protocol

A robust bioconjugation protocol must be a self-validating system. The following workflow details the conjugation of a thiolated protein (Protein A) to an oxidized glycoprotein (Protein B), incorporating mandatory controls to verify causality at each step.

Step 1: Preparation and Maleimide Conjugation

• Reduce Protein A: Treat Protein A with 10 mM TCEP for 30 minutes to reduce disulfide bonds. Remove excess TCEP using a desalting column (e.g., Zeba Spin) equilibrated with Conjugation Buffer (100 mM Sodium Phosphate, 150 mM NaCl, 5 mM EDTA, pH 7.0). Causality: EDTA chelates trace metals, preventing the re-oxidation of free thiols.

• Crosslinker Addition: Dissolve Mal-PEG2-oxyamine (TFA) in anhydrous DMSO to a 100 mM stock. Add a 10-fold molar excess of the crosslinker to Protein A.

• Incubation: Incubate for 2 hours at room temperature.

• Purification: Remove unreacted crosslinker via size exclusion chromatography (SEC), eluting into Oxime Ligation Buffer (100 mM Sodium Phosphate, pH 6.0).

Step 2: Aniline-Catalyzed Oxime Ligation

• Oxidize Protein B: Treat Protein B with 10 mM Sodium Periodate ( NaIO4​ ) for 30 minutes in the dark to generate reactive aldehydes on its carbohydrate moieties. Quench with glycerol and desalt into Oxime Ligation Buffer.

• Catalyst Preparation: Prepare a 1 M Aniline stock in DMSO.

• Conjugation: Mix the Mal-PEG2-oxyamine-modified Protein A with oxidized Protein B (1:1 molar ratio). Add Aniline to a final concentration of 50 mM.

• Incubation: Incubate for 2 to 4 hours at room temperature.

Step 3: System Validation & Controls

To prove that the conjugation is a result of the specific chemical pathways described, run the following analytical validations:

• Negative Control 1 (Thiol Block): Pre-treat Protein A with N-Ethylmaleimide (NEM) before adding the crosslinker. Expected Result: No conjugation, proving maleimide specificity.

• Negative Control 2 (Catalyst Omission): Perform Step 2 without aniline. Expected Result: Minimal to no yield within 4 hours, proving kinetic reliance on the Schiff base intermediate.

• Analytical Readout: Analyze the final mixture via SDS-PAGE and LC-MS. A successful reaction will show a distinct mass shift corresponding to the combined molecular weights of Protein A, Protein B, and the PEG2 linker.

Figure 3: End-to-end self-validating workflow for Mal-PEG2-oxyamine bioconjugation.

References

• AxisPharm. "Mal-PEG2-oxyamine, CAS 1146245-73-9". AxisPharm Catalog. Available at:[Link]

• Dirksen, A., et al. "Rapid Oxime and Hydrazone Ligations with Aromatic Aldehydes for Biomolecular Labeling". Bioconjugate Chemistry (NIH Public Access). Available at:[Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]

Mal-PEG2-oxyamine: Solubility Characteristics and Orthogonal Bioconjugation Dynamics

Executive Summary Mal-PEG2-oxyamine (CAS: 1146245-73-9) is a heterobifunctional crosslinker critical to modern bioconjugation, protein labeling, and drug development. It features a maleimide group for thiol-specific conjugation and an oxyamine (aminooxy) group for chemoselective coupling with aldehydes or ketones (1)[1]. The PEG2 (polyethylene glycol) spacer is the structural linchpin that balances organic solubility for long-term storage with aqueous solubility for biological reactions, minimizing steric hindrance during conjugation (1)[1].

Physicochemical Profiling & Solubility Characteristics

The solubility profile of Mal-PEG2-oxyamine dictates the entire handling and conjugation workflow. Unlike purely aliphatic linkers, the PEG2 spacer introduces significant hydrophilicity, reducing aggregation and improving the accessibility of reactive groups in both aqueous and organic systems (2)[2].

• Organic Solvents (DMSO/DMF): Mal-PEG2-oxyamine exhibits exceptionally high solubility in polar aprotic solvents. It must be dissolved in anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) to create a stable stock solution (2)[2]. The maleimide ring is highly susceptible to hydrolysis in aqueous environments, opening to form an unreactive maleamic acid. By maintaining the stock in an anhydrous organic solvent, the half-life of the reactive groups is preserved.

• Aqueous Buffers: When introduced into an aqueous reaction buffer (e.g., PBS), the PEG2 spacer ensures the linker remains in solution without precipitating, even at the high local concentrations required for pseudo-first-order reaction kinetics. However, prolonged exposure to moisture must be avoided to maintain reactivity (2)[2].

Table 1: Solubility and Stability Profile of Mal-PEG2-oxyamine

Solvent Environment	Solubility	Stability	Mechanistic Implication
Anhydrous DMSO / DMF	High (>50 mg/mL)	High (Months at -20°C)	Ideal for primary stock solutions. Prevents maleimide ring hydrolysis.
Aqueous Buffer (pH 6.5 - 7.5)	Moderate	Low (Hours at RT)	Reaction medium for thiol conjugation. Requires immediate use post-dilution.
Aqueous Buffer (pH 4.5 - 5.5)	Moderate	Moderate	Reaction medium for oxime ligation. Mild acidity favors oxime formation.
Water (Unbuffered)	Moderate	Variable	Not recommended due to uncontrolled pH affecting maleimide stability.

Causal Mechanics of Bioconjugation

The success of Mal-PEG2-oxyamine relies on an orthogonal conjugation strategy. The two reactive groups operate under distinct, non-overlapping physicochemical conditions, allowing for sequential modification without cross-reactivity (2)[2].

• Maleimide-Thiol Reaction (pH 6.5 - 7.5): The maleimide group undergoes a Michael addition with free sulfhydryls (thiols) to form a stable thioether bond (1)[1]. At pH > 7.5, the risk of primary amine cross-reactivity and maleimide ring hydrolysis increases exponentially. Thus, pH 7.0 is the optimal balance between thiol nucleophilicity and maleimide stability.

• Oxyamine-Carbonyl Reaction (pH 4.5 - 5.5): The oxyamine group selectively binds to carbonyl-containing groups (aldehydes or ketones), enabling oxime formation for stable conjugation (1)[1]. This reaction is highly favored in mildly acidic conditions. Aniline is frequently used as a nucleophilic catalyst to accelerate oxime formation, bypassing the slow dehydration step of the intermediate carbinolamine.

Orthogonal reaction pathways of Mal-PEG2-oxyamine with thiols and carbonyls.

Experimental Protocols

Protocol 1: Preparation of Anhydrous Stock Solution

Safety Note: Handle Mal-PEG2-oxyamine with appropriate personal protective equipment (PPE) in a well-ventilated area, as aerosol formation and inhalation must be avoided (3)[3].

Self-Validation Check: A properly prepared stock solution should be completely clear and colorless. Any turbidity indicates moisture contamination or degradation.

• Equilibration: Equilibrate the lyophilized Mal-PEG2-oxyamine vial to room temperature (RT) in a desiccator for 30 minutes before opening. Causality: Opening a cold vial causes atmospheric moisture to condense on the powder, leading to rapid hydrolysis of the maleimide group.

• Dissolution: Add anhydrous, amine-free DMSO or DMF to achieve a 10-50 mM stock solution. Use a molecular sieve in the solvent bottle to ensure strictly anhydrous conditions (2)[2].

• Mixing: Vortex gently until fully dissolved.

• Storage: Store aliquots at -20°C, protected from light (2)[2]. Avoid repeated freeze-thaw cycles.

Protocol 2: Sequential Orthogonal Conjugation

Self-Validation Check: Monitor the conjugation efficiency via SDS-PAGE or LC-MS after each step to confirm mass shifts corresponding to the linker addition.

• Thiol Conjugation: Prepare the thiol-containing biomolecule in a degassing buffer (e.g., 100 mM Sodium Phosphate, 150 mM NaCl, 5 mM EDTA, pH 7.2). Causality: EDTA chelates trace metals that could otherwise catalyze the oxidation of free thiols into unreactive disulfides.

• Linker Addition: Add a 10- to 20-fold molar excess of Mal-PEG2-oxyamine stock solution to the biomolecule. Ensure the final organic solvent concentration (DMSO/DMF) does not exceed 5-10% (v/v) to prevent protein denaturation.

• Incubation: Incubate for 2 hours at RT or overnight at 4°C.

• Purification: Remove unreacted linker using a desalting column (e.g., Zeba Spin) or dialysis against a slightly acidic buffer (e.g., 100 mM Sodium Acetate, pH 5.5). Causality: Transitioning to an acidic buffer simultaneously stops any residual maleimide reactivity and primes the intermediate for the subsequent oxyamine reaction.

• Carbonyl Conjugation: Add the aldehyde/ketone-containing target molecule to the purified intermediate.

• Catalysis (Optional but Recommended): Add 10-100 mM aniline to catalyze the reaction.

• Final Incubation & Purification: Incubate for 2-4 hours at RT. Purify the final conjugate using size-exclusion chromatography or dialysis.

Step-by-step sequential bioconjugation workflow utilizing Mal-PEG2-oxyamine.

References

• AxisPharm. "Mal-PEG2-oxyamine". AxisPharm Product Catalog. URL: [Link]

• AxisPharm. "Mal-PEG3-oxyamine". AxisPharm Product Catalog. URL: [Link]

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• 2. Mal-PEG3-oxyamine | AxisPharm [axispharm.com]
• 3. chemscene.com [chemscene.com]

The Core Chemistry: Michael Addition and Chemoselectivity

Advanced Maleimide-Thiol Bioconjugation: Mechanisms, Stability, and Protocol Design

Introduction The maleimide-thiol reaction is a cornerstone of modern bioconjugation, widely employed in the synthesis of antibody-drug conjugates (ADCs), PEGylated proteins, and fluorescent probes. As a highly efficient Michael addition, it offers rapid kinetics and exceptional chemoselectivity under mild physiological conditions. However, the resulting thiosuccinimide linkage is not unconditionally stable; it is susceptible to dynamic in vivo exchange reactions that can compromise therapeutic efficacy. This whitepaper deconstructs the mechanistic logic of maleimide-thiol chemistry, explores the causality behind conjugate instability, and provides self-validating protocols designed to yield robust, long-lasting bioconjugates.

The conjugation of a maleimide to a thiol proceeds via a Michael addition. The electron-deficient double bond of the maleimide ring acts as a Michael acceptor, while the nucleophilic thiolate anion (R-S⁻) serves as the donor[1].

Causality of pH Control: The reaction rate is fundamentally dependent on the concentration of the reactive thiolate anion. Because the pKa of a typical cysteine thiol is approximately 8.3, maintaining a slightly acidic to neutral pH (6.5–7.5) ensures a sufficient population of thiolate anions while keeping primary amines (such as the ε-amino group of lysine, pKa ~10.5) protonated and unreactive[2]. At pH 7.0, the maleimide reaction is approximately 1,000 times more selective for thiols than for amines[2],[3]. If the pH exceeds 7.5, this chemoselectivity degrades rapidly, leading to off-target amine conjugation and accelerated hydrolysis of the unreacted maleimide ring into an unreactive maleamic acid[1].

Reaction pathway of maleimide-thiol Michael addition and pH-dependent chemoselectivity.

The Stability Conundrum: Retro-Michael Reaction vs. Ring Hydrolysis

While the formation of the thiosuccinimide bond is rapid, it is reversible. In the systemic circulation, ADCs encounter high concentrations of reactive thiols, notably human serum albumin (HSA) and glutathione (GSH).

The Retro-Michael Liability: The thiosuccinimide ring retains structural tension and an electron-withdrawing environment that facilitates a retro-Michael reaction. This reverse reaction liberates the maleimide-payload, which is subsequently intercepted by circulating thiols[4],[5]. This deconjugation not only reduces the targeted delivery of the cytotoxic payload but also drives off-target toxicity.

The Hydrolytic Solution: To arrest the retro-Michael pathway, the succinimide ring must be structurally disabled. Hydrolysis of the thiosuccinimide ring breaks the cyclic tension, forming a linear succinamic acid thioether[6]. This ring-opened structure is thermodynamically stable and entirely resistant to thiol exchange[5]. Modern ADC linker design actively exploits this by incorporating electron-withdrawing groups or basic amines adjacent to the maleimide to catalyze spontaneous, rapid ring hydrolysis immediately after conjugation[7].

Thiosuccinimide pathways: Retro-Michael instability vs. hydrolytic stabilization.

Quantitative Stability Metrics The impact of linker design and pH on reaction kinetics and in vivo stability is profound. Table 1 summarizes the critical quantitative parameters governing these reactions.

Table 1: Kinetic and Stability Metrics of Maleimide-Thiol Chemistry

Parameter	Traditional Maleimide Linker	Self-Stabilizing (Hydrolytic) Linker	Causality / Mechanism
Optimal Reaction pH	6.5 – 7.5	6.5 – 7.5	Balances thiolate formation against amine competition[2],[1].
Thiol vs. Amine Reactivity	~1,000:1 (at pH 7.0)	~1,000:1 (at pH 7.0)	Chemoselectivity driven by pKa differences[3].
Ring Hydrolysis Time	Slow (Days to Weeks)	< 2 Hours (at neutral pH)	Intramolecular base catalysis accelerates ring opening[7].
Plasma Stability (7 Days)	~50% Intact	>95% Intact	Ring opening prevents retro-Michael thiol exchange[4].

Causality-Driven Experimental Design & Protocols

A robust bioconjugation workflow must be treated as a self-validating system. Every step—from disulfide reduction to final stabilization—requires analytical confirmation to prevent compounding errors.

Protocol 1: Site-Specific Maleimide Conjugation to Protein Thiols Objective: Achieve stoichiometric conjugation while preventing maleimide hydrolysis and off-target amine labeling.

• Disulfide Reduction:

  • Action: Incubate the target protein (1-10 mg/mL) with a 10-fold molar excess of Tris(2-carboxyethyl)phosphine (TCEP) for 30 minutes at room temperature[8],[9].

  • Causality: Cysteine residues often exist as oxidized disulfides, which are completely unreactive to maleimides[3]. TCEP is preferred over Dithiothreitol (DTT) because TCEP lacks a thiol group and does not strictly require removal before conjugation, whereas residual DTT will aggressively consume the maleimide reagent[9].

  • Validation Check: Perform an Ellman’s Assay (DTNB) to quantify free sulfhydryl concentration prior to proceeding.

• Reagent Preparation:

  • Action: Dissolve the maleimide-linker in anhydrous DMSO or DMF to create a 10 mM stock immediately before use[9].

  • Causality: Aqueous storage of unreacted maleimides leads to rapid hydrolysis of the maleimide ring into maleamic acid, rendering it permanently inert[2],[3].

• Conjugation Reaction:

  • Action: Add a 10- to 20-fold molar excess of the maleimide stock to the reduced protein in a buffer strictly maintained at pH 7.0–7.2 (e.g., 100 mM Sodium Phosphate, 150 mM NaCl, 5 mM EDTA). Incubate for 2 hours at room temperature or overnight at 4°C[8],[10].

  • Causality: EDTA is included to chelate trace heavy metals that catalyze the re-oxidation of thiols into disulfides[3]. The pH is clamped at 7.0 to maximize thiolate reactivity while suppressing lysine amine nucleophilicity[2].

  • Validation Check: Analyze the reaction mixture via Size-Exclusion Chromatography coupled with Mass Spectrometry (SEC-MS) to confirm the Drug-to-Antibody Ratio (DAR) and ensure no unmodified heavy/light chains remain.

Protocol 2: Post-Conjugation Stabilization (For Traditional Linkers) Objective: Force the hydrolysis of the thiosuccinimide ring to prevent in vivo payload loss.

• Buffer Exchange & pH Shift:

  • Action: Following the removal of excess unreacted maleimide via a desalting column, exchange the conjugate into a mildly basic buffer (pH 8.5–9.0)[1].

  • Causality: The hydroxide ion (OH⁻) acts as a nucleophile to attack the carbonyl carbon of the succinimide ring. Raising the pH exponentially accelerates this ring-opening hydrolysis[6].

• Incubation:

  • Action: Incubate at 37°C for 24–48 hours, monitoring the process analytically.

  • Validation Check: Use Liquid Chromatography-Mass Spectrometry (LC-MS). The ring-opened succinamic acid thioether will exhibit a mass shift of +18 Da (addition of H₂O) compared to the intact conjugate[11]. Once >90% conversion is achieved, buffer exchange back to a stable formulation pH (e.g., pH 6.0).

Advanced Considerations: Thiazine Rearrangements

When conjugating to an N-terminal cysteine, researchers must account for a unique side reaction. The proximity of the N-terminal primary amine to the newly formed thiosuccinimide ring facilitates an intramolecular nucleophilic attack. This base-dependent mechanism causes the succinimidyl thioether to rearrange into a six-membered thiazine structure[12],[13]. While this rearrangement can complicate chromatographic purification and characterization due to isomer formation, it can be mitigated by performing the conjugation under slightly more acidic conditions (pH ~5.0) to keep the N-terminal amine fully protonated, or by acetylating the N-terminus prior to maleimide exposure[12].

References

• PubMed Central (NIH). "Linker substitution influences succinimide ring hydrolysis equilibrium impacting the stability of attachment to antibody–drug conjugates." PMC.[Link]

• PubMed Central (NIH). "Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement." PMC.[Link]

• AACR Journals. "Abstract 4333: Self-stabilizing ADCs: antibody-drug conjugates prepared with maleimido drug-linkers that catalyze their own thiosuccinimide ring hydrolysis." Cancer Research.[Link]

• Bioconjugate Chemistry (ACS). "Long-Term Stabilization of Maleimide–Thiol Conjugates." ACS Publications.[Link]

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basics of oxime ligation for bioconjugation

An In-Depth Technical Guide to Oxime Ligation for Bioconjugation

Executive Summary

Oxime ligation is a robust and highly selective bioorthogonal reaction that has become an indispensable tool in chemical biology, drug development, and materials science.[1] As a form of "click" chemistry, it allows for the efficient formation of a stable covalent bond between an aminooxy-functionalized molecule and a carbonyl (aldehyde or ketone) partner under mild, aqueous conditions.[1][2][3] The reaction's high chemoselectivity, the exceptional stability of the resulting oxime bond, and the ability to modulate its kinetics with catalysts make it ideal for the precise modification of sensitive biomolecules, including proteins, peptides, glycoproteins, and nucleic acids.[4][5][6] This guide provides a comprehensive exploration of the core principles, mechanistic underpinnings, practical implementation, and advanced applications of oxime ligation for researchers, scientists, and drug development professionals.

Core Principles of Oxime Ligation

The foundation of oxime ligation is the condensation reaction between a nucleophilic aminooxy group (R-ONH₂) and an electrophilic aldehyde or ketone.[5] This reaction proceeds efficiently in aqueous environments and is bioorthogonal, meaning the reactive partners do not cross-react with other functional groups typically found in biological systems.[7]

The Reaction Mechanism

The formation of the oxime bond (C=N-O) occurs via a two-step, reversible mechanism:

• Nucleophilic Attack: The nitrogen atom of the aminooxy group attacks the electrophilic carbon of the carbonyl group, forming a tetrahedral carbinolamine intermediate.[6]

• Dehydration: This intermediate undergoes acid-catalyzed dehydration, eliminating a molecule of water to form the stable oxime linkage.[6]

The overall process is an equilibrium, but the formation of the highly stable oxime product strongly favors the forward reaction.[1]

Caption: General mechanism of uncatalyzed oxime ligation.

Unparalleled Stability

A defining feature of oxime ligation is the exceptional hydrolytic stability of the resulting bond compared to other imine-based linkages like hydrazones.[8][9] This stability is critical for applications requiring long-term integrity in physiological conditions, such as antibody-drug conjugates (ADCs) in circulation.[10] The greater stability is attributed to the high electronegativity of the oxygen atom adjacent to the imine nitrogen, which reduces the nitrogen's basicity and its susceptibility to protonation—the first step in acid-catalyzed hydrolysis.[8][9][11]

Linkage Type	Relative Hydrolysis Rate (krel)	Stability Notes
Oxime	1	Very high stability at neutral and acidic pH.[8][11] Considered the most stable option for C=N mediated bioconjugation.[9]
Methylhydrazone	~600	Significantly less stable than oximes.[8][11]
Acetylhydrazone	~300	More stable than simple hydrazones but still far less stable than oximes.[8][11]
Thioether (from Maleimide)	N/A (Different Mechanism)	Susceptible to retro-Michael reaction and thiol exchange in the presence of endogenous thiols like glutathione.[10]

Table 1: Comparative stability of common bioconjugation linkages. Data synthesized from studies comparing isostructural conjugates.[8][11]

A Practical Guide to Implementation

Successful oxime ligation requires careful consideration of reactant choice, reaction conditions, and catalysis.

Reactant Selection and Incorporation

• Carbonyl Partner (Aldehydes & Ketones) : Aldehydes are inherently more reactive than ketones, primarily due to reduced steric hindrance around the carbonyl group.[12] For this reason, aldehydes are the preferred electrophile for efficient ligations. Carbonyl groups can be introduced into biomolecules site-specifically using several methods:

  • Oxidation of Glycans : Mild periodate oxidation of cis-diols in carbohydrate moieties on glycoproteins generates reactive aldehydes.[13][14][15]

  • Unnatural Amino Acids : Genetic code expansion allows for the incorporation of ketones, such as p-acetylphenylalanine (pAcPhe), at specific sites within a protein's sequence.[16]

  • Enzymatic Modification : Enzymes like formylglycine-generating enzyme (FGE) can convert specific cysteine residues to formylglycine, which contains an aldehyde group.[16]

• Aminooxy Partner : A wide range of molecules can be functionalized with an aminooxy group for conjugation, including fluorescent dyes, PEG chains, toxins, and peptides. For solid-phase peptide synthesis, protected aminooxy derivatives like Fmoc-Aoa (Fmoc-aminooxyacetic acid) are used to incorporate the reactive handle at a specific position.[5][17]

Optimizing Reaction Conditions

• pH Dependence : The rate of oxime ligation is highly pH-dependent. The uncatalyzed reaction is optimal in a slightly acidic buffer (pH 4-5).[4][18][19] This pH range represents a compromise: it is acidic enough to catalyze the dehydration of the tetrahedral intermediate but not so acidic as to cause significant protonation of the aminooxy nucleophile, which would render it unreactive.[7][20]

• The Crucial Role of Catalysis at Neutral pH : Many biomolecules are unstable at acidic pH. At or near physiological pH (7.0-7.4), the uncatalyzed reaction is often impractically slow.[4][12] To overcome this, nucleophilic catalysts are used to dramatically accelerate the reaction rate.[20][21] Aniline is the classic catalyst, but its derivatives have proven to be far more effective.[18][21]

  • Aniline Catalysis : Aniline reacts with the carbonyl to form a protonated Schiff base (an iminium ion).[6][22] This intermediate is significantly more electrophilic and reactive towards the aminooxy nucleophile than the original carbonyl. The aniline is regenerated, fulfilling its role as a true catalyst.[22]

Caption: Simplified mechanism of aniline-catalyzed oxime ligation.

• Advanced Catalysts : Substituted anilines with electron-donating groups are superior catalysts.[4][18] p-Phenylenediamine (pPDA) and m-phenylenediamine (mPDA) are highly effective, providing rate accelerations many times greater than aniline.[4][22][23] This enhanced activity is due to both favorable electronic properties and significantly greater aqueous solubility, which allows them to be used at higher, more effective concentrations.[22][23]

Catalyst	pH	Relative Rate Enhancement (vs. uncatalyzed)	Notes
None	7.0	1x	Very slow reaction at neutral pH.[4][18]
Aniline	7.0	~6-20x	The classical catalyst, limited by solubility and moderate efficiency.[4][18]
p-Phenylenediamine (pPDA)	7.0	~120x	Highly effective catalyst at neutral pH, even at low mM concentrations.[4][18]
m-Phenylenediamine (mPDA)	7.0	Up to 15x more efficient than aniline	High aqueous solubility allows for use at high concentrations, leading to significant rate enhancement.[23]

Table 2: Efficiency of common catalysts for oxime ligation at neutral pH. Rate enhancements can vary based on specific reactants and concentrations.[4][18][23]

General Experimental Protocol: Protein Labeling

This protocol provides a self-validating framework for the aniline-catalyzed labeling of an aldehyde-containing protein with an aminooxy-functionalized probe at neutral pH.

1. Preparation of Reagents:

• Protein Stock: Prepare a solution of the aldehyde-functionalized protein (e.g., 10-50 µM) in a suitable buffer, such as 100 mM phosphate buffer, pH 7.0.[6][12]

• Aminooxy Probe Stock: Prepare a concentrated stock solution (e.g., 5-10 mM) of the aminooxy-functionalized molecule (dye, drug, etc.) in a compatible solvent like DMSO or water.[13]

• Catalyst Stock: Prepare a catalyst stock solution. For aniline, a 1 M stock in DMSO can be made. For the more soluble mPDA, a 750 mM stock can be made directly in the reaction buffer.[22][23]

2. Ligation Reaction:

• In a microcentrifuge tube, combine the protein solution with the aminooxy probe. The probe is typically added in a 5- to 50-fold molar excess over the protein to drive the reaction to completion.[12][24]

• Initiate the reaction by adding the catalyst stock solution to the desired final concentration (e.g., 10-100 mM for aniline, or higher for mPDA).[12][23]

• Incubate the reaction at room temperature or 37°C. Reaction times can range from 1 to several hours, depending on reactant concentrations and catalyst efficiency.[12][24] For time-sensitive applications, such as radiolabeling with ¹⁸F, temperatures can be elevated to 75°C to achieve complete ligation in under 5 minutes.[5][19]

3. Monitoring and Validation:

• At various time points, take small aliquots of the reaction mixture.

• Analyze the aliquots using appropriate techniques to monitor the consumption of the starting protein and the formation of the conjugated product. Common methods include:

  • SDS-PAGE: The conjugated protein will show a mass shift.

  • Mass Spectrometry (LC-MS): Provides precise confirmation of the conjugate's mass.

  • RP-HPLC: Can be used to separate the product from the starting materials.[1]

4. Purification:

• Once the reaction has reached the desired conversion, purify the bioconjugate to remove excess probe and catalyst.

• Size-exclusion chromatography (e.g., a desalting column) is a common and effective method for separating the larger protein conjugate from smaller reactants.[1][24]

Caption: Experimental workflow for protein bioconjugation via oxime ligation.

Advanced Applications & Troubleshooting

The reliability and versatility of oxime ligation have led to its widespread adoption in several high-impact areas.

Key Applications

• Antibody-Drug Conjugates (ADCs): Oxime ligation is used to create stable, site-specific ADCs. By incorporating a carbonyl group at a specific site on the antibody, a cytotoxic drug functionalized with an aminooxy group can be attached with a precise drug-to-antibody ratio (DAR).[14][16][25][26]

• Peptide and Protein Modification: It is broadly used to label peptides and proteins with probes, attach them to surfaces, or create complex architectures like peptide dendrimers.[2][27]

• Hydrogel Formation: The reaction can be used to crosslink polymers functionalized with carbonyl and aminooxy groups, forming biocompatible hydrogels for tissue engineering and drug delivery.[28][29]

• PET Radiotracer Synthesis: The speed of catalyzed oxime ligation makes it suitable for the rapid synthesis of radiotracers using short-lived isotopes like Fluorine-18 (¹⁸F), which has a half-life of only ~110 minutes.[5]

Troubleshooting Common Issues

Issue	Potential Cause	Recommended Solution
Low or No Yield	Suboptimal pH: Reaction performed at neutral pH without a catalyst.	For uncatalyzed reactions, adjust pH to 4-5. For neutral pH reactions, add an efficient catalyst like pPDA or mPDA.[12][19]
Reactant Degradation: The aminooxy group is sensitive to trace amounts of acetone in solvents.	Use high-purity, acetone-free solvents and reagents. Store aminooxy compounds properly.[12]
Low Concentration: Reaction rate is dependent on the concentration of both reactants.	Increase the concentration of one or both reactants. A molar excess of the smaller molecule probe is common.[12][19]
Slow Reaction Rate	Inefficient Catalyst: Using aniline at neutral pH can still be slow.	Switch to a more efficient catalyst like mPDA or pPDA.[4][18][22] Increase catalyst concentration.
Low Temperature: Reaction is too slow at room temperature.	Increase the incubation temperature to 37°C or higher for non-sensitive molecules.[19][27]
Steric Hindrance: Using a ketone instead of an aldehyde as the electrophile.	If possible, switch to an aldehyde. If a ketone must be used, expect slower kinetics and plan for longer reaction times or more forcing conditions (higher temperature/concentration).[12]

References

• Dirksen, A., et al. (2014).
• Application of Post Solid-Phase Oxime Ligation to Fine-Tune Peptide–Protein Interactions. (2020). MDPI.
• A Comparative Guide to the Stability of Oxime vs.
• Oxime vs.
• Kölmel, D. K., & Kool, E. T. (2017).
• Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides. (2022). u:scholar.
• Rapid Oxime and Hydrazone Ligations with Aromatic Aldehydes for Biomolecular Labeling. (N.d.). CiteSeerX.
• Enhanced catalysis of oxime-based bioconjugations by substituted anilines. (2014). PubMed.
• Kalia, J., & Raines, R. T. (2008). Hydrolytic Stability of Hydrazones and Oximes. SciSpace.
• Kalia, J., & Raines, R. T. (2008). Hydrolytic Stability of Hydrazones and Oximes.
• Peptide Functionalized Oxime Hydrogels with Tunable Mechanical Properties and Gel
• DeForest, C. A. (2017). Photomediated oxime ligation as a bioorthogonal tool for spatiotemporally-controlled hydrogel formation and modification.
• Hansen, A., et al. (2022).
• Kölmel, D. K., & Kool, E. T. (2017).
• Troubleshooting low yield in oxime lig
• Kölmel, D. K., & Kool, E. T. (2017).
• A highly efficient catalyst for oxime ligation and hydrazone-oxime exchange suitable for bioconjug
• Enzymatic prenylation and oxime ligation for the synthesis of stable and homogeneous protein-drug conjugates for targeted therapy. (N.d.). Semantic Scholar.
• Aminooxy reagents for synthesis and analysis : expanding the role of oxim
• Technical Support Center: Troubleshooting Low Yield in Oxime Lig
• Chalker, J. M., et al. (2014). Native Chemical Ligation: A Boon to Peptide Chemistry. MDPI.
• Aniline as a Catalyst for Oxime Bond Formation: A Technical Support Center. (2025). BenchChem.
• An In-depth Technical Guide to Oxime Ligation Chemistry for Beginners. (2025). BenchChem.
• The Mechanism of Oxime Ligation with Aminooxy Linkers: An In-depth Technical Guide. (N.d.). BenchChem.
• Application Notes and Protocols for Oxime Bond Form
• Aminooxy Conjugates Product Inform
• Click Chemistry Conjug
• Zhang, D., et al. (2016).
• Aminooxy Click Modification of a Periodate-Oxidized Immunoglobulin G: A General Approach to Antibody-Drug Conjugates with Dye-Mediated Expeditious Stoichiometry Control. (2023). PubMed.
• Carbonyl-Reactive Crosslinker Chemistry. (N.d.). Thermo Fisher Scientific.
• Troubleshooting Tips for Ligation Reactions. (N.d.). New England Biolabs.

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Protocols & Analytical Methods

Site-Specific Protein Modification Using Mal-PEG2-oxyamine: An Application and Protocol Guide

Introduction: Precision in Protein Engineering

The advent of bioconjugation has revolutionized the fields of therapeutic drug development, diagnostics, and fundamental biological research. The ability to covalently attach functional moieties, such as polyethylene glycol (PEG), cytotoxic drugs, or fluorescent probes, to proteins allows for the enhancement of their therapeutic properties, visualization of their cellular trafficking, and elucidation of their mechanisms of action. However, the true potential of these modifications is only realized when they are introduced at specific, predetermined sites on the protein surface. Site-specific modification ensures the production of homogeneous conjugates with preserved biological activity and predictable pharmacokinetic profiles, a critical requirement for therapeutic applications.[1]

This guide provides a comprehensive overview and detailed protocols for the site-specific modification of proteins using the heterobifunctional linker, Mal-PEG2-oxyamine. This linker possesses two distinct reactive functionalities: a maleimide group that selectively reacts with thiol (sulfhydryl) groups, and an oxyamine group that chemoselectively ligates to carbonyl groups (aldehydes and ketones).[2][3] This dual reactivity allows for a controlled, two-step conjugation strategy, empowering researchers to construct well-defined and highly functional protein conjugates.

We will delve into the underlying chemistry of oxime and thioether bond formation, provide step-by-step protocols for introducing the requisite chemical handles onto a target protein, and detail the subsequent conjugation reactions with Mal-PEG2-oxyamine and a payload of interest. Furthermore, this guide will cover the essential analytical techniques for the thorough characterization of the final conjugate, ensuring the integrity and homogeneity of the modified protein.

The Mal-PEG2-oxyamine Advantage: A Dual-Action Linker

Mal-PEG2-oxyamine is a versatile tool for protein modification due to its heterobifunctional nature. The short, hydrophilic di-ethylene glycol (PEG2) spacer enhances solubility and minimizes steric hindrance during conjugation.[2][3]

• Oxyamine Functionality: The oxyamine group (-ONH2) reacts with aldehydes or ketones to form a stable oxime linkage (C=N-O).[2] This reaction is highly chemoselective and proceeds efficiently under mild, aqueous conditions, making it ideal for modifying sensitive biological molecules.[4] The resulting oxime bond is significantly more stable to hydrolysis at physiological pH compared to other linkages like hydrazones.[5][6][7][8]

• Maleimide Functionality: The maleimide group is highly reactive towards free thiol groups, typically found in the side chains of cysteine residues.[9][10] This reaction, a Michael addition, forms a stable thioether bond.[5] The high selectivity of the maleimide-thiol reaction within a pH range of 6.5 to 7.5 allows for the specific targeting of cysteine residues.[11]

This dual functionality enables a sequential and orthogonal conjugation strategy. First, the oxyamine group is used to attach the linker to an aldehyde- or ketone-containing protein. Subsequently, the maleimide group is available for conjugation to a thiol-containing molecule, such as a peptide, a small molecule drug, or a reporter probe.

Workflow for Site-Specific Protein Modification

The overall strategy for site-specific protein modification using Mal-PEG2-oxyamine involves three key stages:

• Introduction of a Unique Carbonyl or Thiol Handle: A reactive aldehyde, ketone, or thiol group is introduced at a specific site on the target protein.

• Conjugation with Mal-PEG2-oxyamine: The heterobifunctional linker is attached to the protein via one of its reactive ends.

• Payload Attachment: The molecule of interest (the "payload") is conjugated to the remaining reactive group on the linker.

Figure 1. Overall workflow for site-specific protein modification using Mal-PEG2-oxyamine.

Part 1: Introducing a Unique Reactive Handle

The success of this site-specific modification strategy hinges on the ability to introduce a unique reactive group at a desired location on the protein. Below are two common and effective methods.

Method A: Introduction of a Carbonyl Group via Periodate Oxidation of N-terminal Serine/Threonine

Proteins with an N-terminal serine or threonine residue can be selectively oxidized with sodium periodate (NaIO4) to generate a reactive glyoxylyl aldehyde.[12][13][14] This method is advantageous as it targets the unique N-terminus of the protein.

Protocol 1: Periodate Oxidation of an N-terminal Serine-containing Protein

Materials:

• Protein with N-terminal serine (1-5 mg/mL) in a potassium-free buffer (e.g., 20 mM sodium phosphate, 150 mM NaCl, pH 7.4).[15]

• Sodium periodate (NaIO4) solution (10-20 mM in water, freshly prepared).

• L-Methionine solution (20-40 mM in water, freshly prepared) or ethylene glycol to quench the reaction.[15]

• Desalting column (e.g., Sephadex G-25).

Procedure:

• Equilibrate the protein into the reaction buffer.

• Cool the protein solution to 0-4°C on ice.

• Add 3-5 molar equivalents of the NaIO4 solution to the protein solution with gentle mixing.[15]

• Incubate the reaction on ice in the dark for 4-10 minutes.[15]

• Quench the reaction by adding a 2-fold molar excess of L-methionine or ethylene glycol over the initial amount of periodate.[15]

• Incubate for an additional 10 minutes on ice.

• Immediately purify the aldehyde-modified protein using a pre-equilibrated desalting column to remove excess reagents.[4]

Causality and Trustworthiness:

• Why a potassium-free buffer? Potassium ions can precipitate periodate, reducing its effective concentration and leading to incomplete oxidation.[15]

• Why a short reaction time and low temperature? Periodate can also oxidize other amino acid residues like cysteine, methionine, tryptophan, tyrosine, and histidine, albeit at a slower rate.[13][15] Minimizing the reaction time and temperature enhances the selectivity for the N-terminal 1,2-aminoalcohol.

• Why quench the reaction? Unreacted periodate can lead to unwanted side reactions and protein damage. Methionine or ethylene glycol effectively scavenges any remaining periodate.[15]

Method B: Enzymatic Introduction of an Aldehyde Tag

The formylglycine-generating enzyme (FGE) recognizes a short consensus sequence (typically CxPxR) and converts the cysteine residue within this tag to a formylglycine (fGly), which contains a reactive aldehyde group.[16][17][18] This "aldehyde tag" can be genetically encoded at the N-terminus, C-terminus, or within an internal loop of the target protein, offering significant flexibility in the placement of the modification.[18]

Protocol 2: In Vitro Aldehyde Tag Conversion using FGE

Materials:

• Purified protein containing the FGE consensus sequence (e.g., LCTPSR).[18]

• Recombinant FGE (prokaryotic or eukaryotic).

• FGE reaction buffer (e.g., 50 mM HEPES, 100 mM NaCl, pH 7.5).

• Copper(II) sulfate (CuSO4) solution (for FGE activation).[16][19]

• Reducing agent (e.g., DTT or TCEP).

Procedure:

• FGE Activation: Pre-incubate the FGE with a 1-2 molar excess of CuSO4 for 10-15 minutes at room temperature.[16][19]

• Reaction Setup: In the FGE reaction buffer, combine the tagged protein, the activated FGE (typically at a 1:10 to 1:50 molar ratio of enzyme to substrate), and a reducing agent.

• Incubation: Incubate the reaction at a suitable temperature (e.g., 25-37°C) for 2-16 hours.

• Purification: Purify the aldehyde-tagged protein using an appropriate chromatography method (e.g., size-exclusion or ion-exchange chromatography) to remove the FGE and other reaction components.

Causality and Trustworthiness:

• Why is copper necessary? Aerobic FGEs are copper-dependent metalloenzymes; the copper cofactor is essential for their catalytic activity.[16][17][19]

• Why is a reducing agent needed? The conversion of cysteine to formylglycine is an oxidative process that requires a terminal electron acceptor. A reducing agent is necessary to complete the catalytic cycle.[16]

Part 2: Conjugation and Payload Attachment

Once the protein has been functionalized with a reactive carbonyl group, the next steps involve the sequential attachment of the Mal-PEG2-oxyamine linker and the desired payload.

Protocol 3: Oxime Ligation of Mal-PEG2-oxyamine to an Aldehyde-Modified Protein

Materials:

• Aldehyde-modified protein (from Protocol 1 or 2) in an amine-free buffer (e.g., phosphate or acetate buffer, pH 6.5-7.5).[20]

• Mal-PEG2-oxyamine dissolved in a minimal amount of a water-miscible organic solvent (e.g., DMSO or DMF).

• Aniline or its derivatives (e.g., p-phenylenediamine) as a catalyst (optional, but recommended).[21]

Procedure:

• To the aldehyde-modified protein solution, add a 10- to 50-fold molar excess of Mal-PEG2-oxyamine. The final concentration of the organic solvent should typically be below 10% (v/v).

• If using a catalyst, add aniline to a final concentration of 10-100 mM.[22]

• Incubate the reaction at room temperature for 2-4 hours or overnight at 4°C.[9] The reaction can be monitored by SDS-PAGE or mass spectrometry.

• Purify the Mal-PEG2-oxyamine-conjugated protein using size-exclusion chromatography (SEC) to remove excess linker and catalyst.[9]

Causality and Trustworthiness:

• Why an amine-free buffer? Primary amines can compete with the oxyamine for reaction with the aldehyde, reducing the efficiency of the desired ligation.

• Why use a catalyst? Aniline and its derivatives significantly accelerate the rate of oxime formation, especially at neutral pH, allowing for shorter reaction times and lower concentrations of reactants.[21]

Protocol 4: Maleimide-Thiol Conjugation of a Payload

Materials:

• Purified Mal-PEG2-oxyamine-conjugated protein in a thiol-free buffer, pH 6.5-7.5 (e.g., PBS).[11]

• Thiol-containing payload (e.g., a cysteine-containing peptide or a small molecule with a free thiol).

• Reducing agent (e.g., TCEP) if the payload contains disulfide bonds.[10]

Procedure:

• If necessary, reduce any disulfide bonds in the payload by incubating with a 10-100 fold molar excess of TCEP for 20-30 minutes at room temperature.[10][23] If using DTT, it must be removed prior to conjugation.[10]

• Add a 10- to 20-fold molar excess of the thiol-containing payload to the Mal-PEG2-oxyamine-conjugated protein.[9][10]

• Incubate the reaction at room temperature for 2-4 hours or overnight at 4°C with gentle mixing.[9][10]

• If desired, quench any unreacted maleimide groups by adding an excess of a small molecule thiol like N-acetylcysteine or β-mercaptoethanol.[3]

• Purify the final protein-payload conjugate using an appropriate chromatography method (e.g., SEC, IEX, or HIC) to remove the unreacted payload and other small molecules.[24][][26]

Causality and Trustworthiness:

• Why a specific pH range? The maleimide-thiol reaction is most efficient and selective within a pH range of 6.5-7.5.[11] At higher pH, maleimides can react with primary amines (e.g., lysine residues), leading to non-specific labeling.

• Why use TCEP? TCEP is a potent, odorless, and irreversible reducing agent that does not contain a free thiol group, so it does not need to be removed before the maleimide conjugation step.[10]

Part 3: Characterization of the Final Conjugate

Thorough characterization of the final conjugate is essential to confirm the success of the modification and to ensure the homogeneity and quality of the product.

Figure 2. Key analytical techniques for the characterization of protein conjugates.

Table 1: Summary of Analytical Techniques and Expected Outcomes

Analytical Technique	Parameter Assessed	Expected Outcome for Successful Conjugation
SDS-PAGE	Apparent Molecular Weight	A distinct band shift to a higher molecular weight for the conjugated protein compared to the unmodified protein.[21][27]
Mass Spectrometry (MALDI-TOF or ESI-LC/MS)	Molecular Weight	An increase in the measured mass of the protein corresponding to the addition of the Mal-PEG2-oxyamine linker and the payload.[28][29]
Size-Exclusion Chromatography (SEC-HPLC)	Purity and Aggregation	A shift to a shorter retention time for the conjugate due to its increased hydrodynamic radius. Allows for the separation of monomeric conjugate from aggregates and unreacted protein.[24][28]
Ion-Exchange Chromatography (IEX-HPLC)	Charge Heterogeneity	A potential shift in retention time depending on the charge of the payload and the modification site. Can be used to separate isoforms.[24][]
Hydrophobic Interaction Chromatography (HIC-HPLC)	Hydrophobicity	A change in retention time reflecting the hydrophobicity of the attached payload.[][26]
UV-Vis Spectroscopy	Protein and Payload Concentration	Allows for the determination of the degree of labeling if the payload has a unique absorbance signature.[28]

Interpreting Mass Spectrometry Data:

Mass spectrometry is a powerful tool for confirming the covalent attachment of the linker and payload.[29][30] For a successful conjugation, you would expect to see a mass increase in the protein spectrum corresponding to the molecular weight of Mal-PEG2-oxyamine plus the molecular weight of the payload. For example, if a 10 kDa protein is conjugated with Mal-PEG2-oxyamine (~244 Da) and a 500 Da payload, the expected mass of the conjugate would be approximately 10,744 Da. The discrete nature of the PEG2 linker in Mal-PEG2-oxyamine, as opposed to polydisperse PEGs, results in a more homogeneous product with a well-defined mass, simplifying the interpretation of mass spectrometry data.[29]

Troubleshooting Common Issues

Table 2: Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or no modification	Inactive reagents; Interfering substances in buffers (e.g., Tris for amine reactions, thiols for maleimide reactions); Incorrect pH; Insufficient molar excess of reagents.	Check the activity of reagents. Ensure buffer compatibility. Optimize pH and molar excess of the linker and payload.
Precipitation of protein during conjugation	High concentration of organic solvent (e.g., DMSO); Protein instability under reaction conditions.	Minimize the volume of organic solvent used to dissolve the linker/payload. Screen different buffer conditions (pH, ionic strength).
Non-specific modification	Reaction conditions are not optimal for selectivity (e.g., pH too high for maleimide reaction).	Strictly adhere to the recommended pH range for each reaction. Consider using a more site-specific method for introducing the reactive handle.
Heterogeneous product	Incomplete reaction; Multiple potential conjugation sites.	Increase reaction time or molar excess of reagents. Use a site-specific method for introducing a single reactive handle. Purify the desired conjugate using chromatography.

Conclusion

The heterobifunctional linker Mal-PEG2-oxyamine provides a robust and versatile platform for the site-specific modification of proteins. By following the detailed protocols and considering the critical parameters outlined in this guide, researchers can confidently generate well-defined, homogeneous protein conjugates for a wide range of applications, from basic research to the development of next-generation protein therapeutics. The combination of chemoselective oxime ligation and specific maleimide-thiol coupling, coupled with rigorous analytical characterization, ensures the production of high-quality bioconjugates with preserved function and predictable properties.

References

• Purification of Modified Therapeutic Proteins Available on the Market: An Analysis of Chromatography-Based Strategies. (n.d.). PMC. [Link]

• Purification of PEGylated Proteins, with the Example of PEGylated Lysozyme and PEGylated scFv. (2012). Springer Nature Experiments. [Link]

• Protein PEGylation Process: An overview of chemistry. (2010). European Pharmaceutical Review. [Link]

• Practical Considerations for the Preparation and MS Analysis of PEGylated Bioconjugates. (n.d.). Novatia. [Link]

• Hydrolytic Stability of Hydrazones and Oximes. (2008). ResearchGate. [Link]

• Mal-PEG2-oxyamine, CAS 1146245-73-9. (n.d.). AxisPharm. [Link]

• BIOCONJUGATION: LINKAGE STABILITY AND NOVEL METHODS. (2008). Raines Lab. [Link]

• Reconstitution of Formylglycine-generating Enzyme with Copper(II) for Aldehyde Tag Conversion. (2015). PMC. [Link]

• Rapid sodium periodate cleavage of an unnatural amino acid enables unmasking of a highly reactive α-oxo aldehyde for protein bioconjugation. (2020). RSC Publishing. [Link]

• Exploiting Protein N-Terminus for Site-Specific Bioconjugation. (2021). AIR Unimi. [Link]

• Trends in Characterization of PEGylated Proteins by Mass Spectrometry. (2014). Walsh Medical Media. [Link]

• Application of meta- and para- phenylenediamine as enhanced oxime ligation catalysts for protein labeling, PEGylation, immobilization and release. (2013). PMC. [Link]

• Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. (2017). Chemical Reviews. [Link]

• Protocol for maleimide-PEG coupling to a protein containing a single cysteine residue? (2020). ResearchGate. [Link]

• Reconstitution Of Formylglycine-generating Enzyme With Copper(II) For Aldehyde Tag Conversion. (n.d.). Catalent Biologics. [Link]

• Conjugation Protocol for Thiol Reactive (Maleimide) Dyes. (n.d.). Bio-Techne. [Link]

• Maleimide Conjugation Protocol for Thiol Dyes. (2024). BioActs. [Link]

• 4.3. (A) Schematic representation of oxime ligation and click reaction... (n.d.). ResearchGate. [Link]

• (a) Sodium meta-periodate oxidation of the N-terminal serine in SPYSSG... (n.d.). ResearchGate. [Link]

• PNP strategy prevents the oxidation of peptides with N-terminal Ser.... (n.d.). ResearchGate. [Link]

• Activated Formylglycine-Generating Enzymes and Methods of Producing and Using the Same. (2016).

• Enrichment of O-GlcNAc modified proteins by the periodate oxidation – hydrazide resin capture approach. (2011). PMC. [Link]

• Formylglycine-generating enzyme. (n.d.). Wikipedia. [Link]

• Mass Spectrometric Conjugate Characterization. (n.d.). FUJIFILM Biotechnologies. [Link]

• New Aldehyde Tag Sequences Identified by Screening Formylglycine Generating Enzymes in Vitro and in Vivo. (2008). Journal of the American Chemical Society. [Link]

• Advantageous Uses of Mass Spectrometry for the Quantification of Proteins. (2015). PMC. [Link]

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• 15. Rapid sodium periodate cleavage of an unnatural amino acid enables unmasking of a highly reactive α-oxo aldehyde for protein bioconjugation - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D0OB00972E [pubs.rsc.org]
• 16. Reconstitution of Formylglycine-generating Enzyme with Copper(II) for Aldehyde Tag Conversion - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes & Protocols: Site-Specific Peptide Bioconjugation using Mal-PEG2-oxyamine

Introduction: The Power of Precision in Peptide Modification

The field of peptide therapeutics is rapidly advancing, with novel applications ranging from targeted drug delivery to advanced diagnostics.[1] A key enabling technology in this field is bioconjugation—the chemical linking of molecules to create novel constructs with enhanced properties.[][3] Polyethylene glycol (PEG) modification, or PEGylation, is a widely adopted strategy to improve the pharmacokinetic and pharmacodynamic profiles of peptide-based drugs.[4][5] It can increase a peptide's hydrodynamic size, prolonging its circulation half-life by reducing renal clearance and protecting it from proteolytic degradation.[4]

The Mal-PEG2-oxyamine linker represents a sophisticated tool for creating precisely defined peptide conjugates. This heterobifunctional linker allows for a controlled, two-step sequential conjugation, offering significant advantages over random conjugation methods. This guide provides a comprehensive overview of the chemistry, detailed protocols, and critical considerations for successfully conjugating peptides using this versatile reagent.

The Two-Step Orthogonal Conjugation Strategy

The power of the Mal-PEG2-oxyamine linker lies in its two distinct reactive groups, which enable orthogonal (independent) reactions. This allows for the site-specific labeling of a peptide in a highly controlled manner.[6]

Step 1: The Thiol-Maleimide Reaction (Michael Addition)

The process begins with the reaction between the maleimide group of the linker and a sulfhydryl (thiol) group on the peptide.[7] This is typically the thiol of a cysteine residue, which can be naturally occurring or, more commonly, engineered into a specific site in the peptide sequence for precise control.

• Mechanism: The reaction is a Michael addition, where the nucleophilic thiolate anion (R-S⁻) attacks the electron-deficient double bond of the maleimide ring.[8] This forms a stable thioether bond (specifically, a thiosuccinimide linkage).[9]

• Chemoselectivity: This reaction is highly chemoselective for thiols, especially within a specific pH range.[10]

Step 2: The Oxyamine-Carbonyl Reaction (Oxime Ligation)

After the peptide is linked via its cysteine residue, the terminal oxyamine group (H₂N-O-) is available for the second conjugation. This group reacts with a carbonyl group (an aldehyde or a ketone) on a second molecule of interest (e.g., a small molecule drug, a fluorescent dye, or another peptide).

• Mechanism: This reaction is a condensation that forms a stable oxime bond (C=N-O).[11][12] The reaction is efficient and proceeds under mild, aqueous conditions.[11]

• Bioorthogonality: The oxyamine and carbonyl groups are bioorthogonal, meaning they do not react with other functional groups typically found in biological systems, ensuring high specificity.

// Nodes Peptide [label="Peptide with\nCysteine (Thiol)", fillcolor="#F1F3F4", fontcolor="#202124", color="#5F6368"]; Linker [label="Mal-PEG2-oxyamine", fillcolor="#F1F3F4", fontcolor="#202124", color="#5F6368"]; Intermediate [label="Peptide-PEG-oxyamine\nIntermediate", fillcolor="#E8F0FE", fontcolor="#202124", color="#4285F4"]; Payload [label="Payload with\nCarbonyl (Aldehyde/Ketone)", fillcolor="#F1F3F4", fontcolor="#202124", color="#5F6368"]; Final_Conjugate [label="Final Peptide-PEG-Payload\nConjugate", fillcolor="#E6F4EA", fontcolor="#202124", color="#34A853"]; Purification1 [label="Purification Step 1\n(e.g., SEC/Dialysis)", shape=cylinder, fillcolor="#FEF7E0", fontcolor="#202124", color="#FBBC05"]; Purification2 [label="Purification Step 2\n(e.g., RP-HPLC)", shape=cylinder, fillcolor="#FEF7E0", fontcolor="#202124", color="#FBBC05"];

// Edges Peptide -> Intermediate [label="Step 1: Thiol-Maleimide\nReaction (pH 6.5-7.5)"]; Linker -> Intermediate; Intermediate -> Purification1; Purification1 -> Payload [label="Step 2: Oxime Ligation\n(pH 4-5)"]; Payload -> Final_Conjugate; Final_Conjugate -> Purification2; } .enddot Caption: Overall workflow for two-step peptide conjugation.

Causality Behind Experimental Choices: Why Conditions Matter

Achieving high yield and purity in bioconjugation requires a deep understanding of the underlying reaction chemistry. The choices of pH, buffers, and reagent concentrations are not arbitrary; they are dictated by the need to maximize the desired reaction while minimizing side reactions.

Critical Factor 1: pH Control in Thiol-Maleimide Conjugation

The pH of the reaction buffer is the single most critical parameter for the first conjugation step.[8]

• Optimal Range (pH 6.5 - 7.5): This pH range is a carefully chosen compromise.[9][13] For the reaction to proceed, the thiol group must be in its deprotonated, nucleophilic thiolate form (R-S⁻). The pKa of cysteine's thiol group is ~8.3, so as the pH increases, the concentration of the reactive thiolate increases. However, a competing and destructive side reaction, the hydrolysis of the maleimide ring, also accelerates at higher pH.[8][9]

• Below pH 6.5: The concentration of the reactive thiolate anion is too low, leading to a significantly slower reaction rate.[8]

• Above pH 7.5: Two major problems arise. First, the rate of maleimide hydrolysis increases dramatically. A hydrolyzed maleimide forms a maleamic acid derivative which is completely unreactive towards thiols.[9][13] Second, the chemoselectivity for thiols is lost as maleimides begin to react with primary amines, such as the ε-amino group of lysine residues.[10][13] At pH 7.0, the reaction with thiols is about 1,000 times faster than with amines, but this advantage is lost at alkaline pH.[8][13]

Critical Factor 2: pH Control in Oxime Ligation

For the second step, the optimal pH shifts to the acidic range.

• Optimal Range (pH 4 - 5): The formation of the oxime bond is acid-catalyzed.[11][14] Mildly acidic conditions facilitate the protonation of the carbonyl oxygen, making the carbon more electrophilic and susceptible to attack by the weakly nucleophilic oxyamine.

• Catalysis: The reaction can be slow at neutral pH. Aniline is often used as a nucleophilic catalyst to accelerate the reaction, especially when working with precious materials or time-sensitive applications like radiolabeling.[11][14]

Detailed Experimental Protocols

This section provides step-by-step methodologies. It is crucial to first perform small-scale trial reactions to optimize conditions for your specific peptide and payload.

Required Materials & Reagents

• Peptide: Lyophilized peptide containing a single, accessible cysteine residue.

• Linker: Mal-PEG2-oxyamine, stored as a powder at -20°C under dessication.[9]

• Payload: Molecule containing an aldehyde or ketone functional group.

• Buffers:

  • Conjugation Buffer (Step 1): Phosphate-buffered saline (PBS), 100 mM sodium phosphate, 150 mM NaCl, pH 7.2. Degas thoroughly before use.

  • Ligation Buffer (Step 2): 100 mM Sodium Acetate, pH 4.5.

• Solvents: Anhydrous Dimethyl sulfoxide (DMSO).[10]

• Reducing Agent (Optional): TCEP (tris(2-carboxyethyl)phosphine) solution.

• Quenching Reagent: L-cysteine or N-acetylcysteine.[6]

• Catalyst: Aniline.

• Purification: Size-Exclusion Chromatography (SEC) or Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) system.[][15]

Protocol 1: Thiol-Maleimide Conjugation (Peptide + Linker)

• Peptide Preparation:

  • Dissolve the cysteine-containing peptide in Degassed Conjugation Buffer (pH 7.2) to a final concentration of 1-5 mg/mL.

  • Expert Tip: If the peptide has been stored for a long time, its cysteine thiol may have oxidized to form a disulfide bond. To ensure a reactive thiol, pre-treat the peptide solution with a 5-10 fold molar excess of TCEP for 30-60 minutes at room temperature. Crucially, TCEP must be removed before adding the maleimide linker , typically via a desalting column, to prevent it from reacting with the maleimide.

• Linker Preparation:

  • Immediately before use, prepare a 10-20 mM stock solution of Mal-PEG2-oxyamine in anhydrous DMSO. Do not store the linker in aqueous solutions, as the maleimide group is susceptible to hydrolysis.[13]

• Conjugation Reaction:

  • Add a 1.5 to 5-fold molar excess of the Mal-PEG2-oxyamine solution to the peptide solution. The final DMSO concentration should ideally be kept below 10% (v/v) to maintain peptide solubility and structure.

  • Incubate the reaction for 1-2 hours at room temperature with gentle mixing.

• Reaction Quenching:

  • To consume any unreacted maleimide groups, add a quenching reagent like L-cysteine to a final concentration of ~20-fold molar excess over the initial amount of maleimide linker. Incubate for an additional 15-20 minutes.

• Purification of Intermediate:

  • Remove the excess linker and quenching reagent from the reaction mixture. For larger peptides, a desalting column or dialysis may be sufficient. For higher purity, RP-HPLC is recommended.[15]

  • Characterize the product (Peptide-PEG-oxyamine) by Mass Spectrometry to confirm successful conjugation. The mass should increase by the molecular weight of the Mal-PEG2-oxyamine linker.

Protocol 2: Oxime Ligation (Intermediate + Payload)

• Payload Preparation:

  • Dissolve the aldehyde or ketone-containing payload molecule in a suitable solvent (e.g., DMSO) to create a concentrated stock solution.

• Ligation Reaction:

  • Transfer the purified Peptide-PEG-oxyamine intermediate into the Ligation Buffer (pH 4.5).

  • Add a 10 to 50-fold molar excess of the payload stock solution to the intermediate solution.

  • Expert Tip: To accelerate the reaction, add aniline from a stock solution to a final concentration of 10-20 mM.

  • Incubate the reaction for 4-16 hours at room temperature. Reaction progress can be monitored by LC-MS.

• Final Purification:

  • Purify the final peptide conjugate using RP-HPLC to remove excess payload, catalyst, and any unreacted starting material.[15] This step is critical for obtaining a final product of high purity suitable for downstream applications.

Data Presentation & Characterization

Thorough characterization is essential to confirm the identity, purity, and integrity of the final bioconjugate.[3][6]

Key Reaction Parameters

Parameter	Step 1: Thiol-Maleimide	Step 2: Oxime Ligation	Rationale
pH	6.5 - 7.5	4.0 - 5.0	Balances thiol reactivity with maleimide stability[9]; Acid-catalyzed reaction for oxime formation[11]
Temperature	4°C to Room Temp	Room Temperature	Lower temperature minimizes maleimide hydrolysis[9]; Reaction proceeds well at RT
Molar Ratio	1.5 - 5x excess linker	10 - 50x excess payload	Drives reaction to completion
Solvent	Aqueous buffer, <10% DMSO	Aqueous buffer	Maintains peptide structure and solubility
Reaction Time	1 - 2 hours	4 - 16 hours	Typically sufficient for completion; monitor by LC-MS

Analytical Techniques for Characterization

• High-Performance Liquid Chromatography (HPLC): RP-HPLC is the workhorse for assessing purity. A successful conjugation will show a new peak with a longer retention time than the starting peptide, indicating increased hydrophobicity or size. The disappearance of the starting material peak confirms reaction completion.[15]

• Mass Spectrometry (MS): This is the definitive technique for confirming identity.[4] Electrospray Ionization (ESI-MS) or Matrix-Assisted Laser Desorption/Ionization (MALDI-MS) should be used to verify the molecular weight of the intermediate and final products.[16][17] The observed mass should match the theoretical mass of the conjugate. For PEGylated molecules, the mass spectrum will often show a distribution of peaks, each differing by the mass of the ethylene glycol unit (~44 Da).[18]

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Low/No Yield in Step 1	Oxidized Peptide: Cysteine thiol has formed a disulfide bond (dimer).	Pre-treat the peptide with a reducing agent like TCEP, followed by desalting to remove the TCEP before adding the linker.[9]
Hydrolyzed Maleimide: Linker was exposed to moisture or high pH for too long.	Always store linker powder desiccated at -20°C. Prepare stock solutions in anhydrous DMSO immediately before use.[9][10] Ensure reaction buffer pH is ≤ 7.5.
Multiple Products/Impurity	Reaction with Amines: Reaction pH was too high (>7.5), causing maleimide to react with lysine residues.	Strictly maintain the reaction pH between 6.5 and 7.5 using a calibrated pH meter.[8][13]
Thiazine Rearrangement: If the cysteine is at the N-terminus, a side reaction can occur.[7]	Perform the conjugation at a lower pH (~6.5) or consider acetylation of the N-terminal amine if possible.[7][19]
Low Yield in Step 2	Slow Reaction Kinetics: The specific carbonyl group on the payload is not very reactive.	Add aniline catalyst (10-20 mM) to the reaction.[11] Increase the molar excess of the payload. Allow the reaction to proceed for a longer duration.
Final Product is Unstable	Retro-Michael Reaction: The thioether bond can be reversible under certain conditions.	After conjugation and purification, consider raising the pH to ~8.5-9.0 briefly to hydrolyze the thiosuccinimide ring. The resulting ring-opened structure is stable and not susceptible to the reverse reaction.[8][20]

Conclusion

The bioconjugation of peptides using the Mal-PEG2-oxyamine heterobifunctional linker is a powerful and precise method for creating advanced therapeutic and diagnostic agents. Success hinges on a solid understanding of the underlying chemical mechanisms and careful control over reaction parameters, particularly pH. By following the detailed protocols and troubleshooting guidance provided in these application notes, researchers can confidently synthesize well-defined, highly pure peptide conjugates, paving the way for the next generation of peptide-based innovations.

References

• Wang, T. A., et al. (2021). Hydrolytically Stable Maleimide-end Functionalized Polymers for Site-Specific Protein Conjugation. Bioconjugate Chemistry. Published online 2022, November 17. [Link]

• Isidro-Llobet, A., et al. (2022, January 7). Sustainability in peptide chemistry: current synthesis and purification technologies and future challenges. RSC Publishing. [Link]

• Jia, J., et al. Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides. PMC. [Link]

• ResearchGate. The hydrolysis of maleimide in alkaline solution. [Link]

• Lahnsteiner, M., et al. Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement. PMC. [Link]

• Bio-Synthesis, Inc. Peptide Amino Acid Bioconjugation. [Link]

• Glen Research. (2013). Technical Brief - Aldehyde and AminoOxy conjugations. Glen Report 25.15. [Link]

• Pourceau, L., & Meyer, A. (2024, September 30). Peptide–Oligonucleotide Conjugation: Chemistry and Therapeutic Applications. MDPI. [Link]

• ResearchGate. (2015, June 25). (PDF) Maleimide-PEG-DPPE Synthesis Protocol. [Link]

• Manjula, B. N., et al. (2021, July 26). Stability of Maleimide-PEG and Mono-Sulfone-PEG Conjugation to a Novel Engineered Cysteine in the Human Hemoglobin Alpha Subunit. PMC. [Link]

• Zeymer, C., et al. (2025, February 8). Peptide-Drug Conjugates: An Emerging Direction for the Next Generation of Peptide Therapeutics. PMC. [Link]

• Ghorbani-Choghamarani, A., & Shiri, L. (2014). Synthesis of Oximes from the Corresponding of Organic Carbonyl Compounds with NH2OH.HCl and Oxalic Acid. Oriental Journal of Chemistry. [Link]

• Popović, M., et al. (2013). Synthesis and characterisation of PEG-peptide surfaces for proteolytic enzyme detection. Analytical and Bioanalytical Chemistry. [Link]

• Google Patents. (1974). US3808275A - Process for producing oximes.

• Agilent Technologies. (2014). Analysis of Polyethylene Glycol (PEG) and a Mono and Di-PEGylated Therapeutic Protein Using HPLC and Q-TOF Mass Spectrometry. Ingenieria Analitica Sl. [Link]

• Wikipedia. Oxime. [Link]

• Huang, L., & Gough, P. C. (2012). Characterization of PEGylated Biopharmaceutical Products by LC/MS and LC/MS/MS. Methods in Molecular Biology. [Link]

• ResearchGate. (2018). Fig. 2. Characterization of peptide conjugation to PEG. [Link]

Sources

• 1. Peptide-Drug Conjugates: An Emerging Direction for the Next Generation of Peptide Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Peptide Amino Acid Bioconjugation - Bio-Synthesis, Inc. - [biosyn.com]
• 4. Evaluation of Orbitrap MS for Characterizing PEGylated Proteins [thermofisher.com]
• 5. bachem.com [bachem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. bachem.com [bachem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Mastering Maleimide Reactions in Bioconjugation: Your Ultimate Hands-On Guide | AxisPharm [axispharm.com]
• 11. Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Oxime - Wikipedia [en.wikipedia.org]
• 13. vectorlabs.com [vectorlabs.com]
• 14. glenresearch.com [glenresearch.com]
• 15. Sustainability in peptide chemistry: current synthesis and purification technologies and future challenges - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC04387K [pubs.rsc.org]
• 16. Synthesis and characterisation of PEG-peptide surfaces for proteolytic enzyme detection - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Characterization of PEGylated biopharmaceutical products by LC/MS and LC/MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. ingenieria-analitica.com [ingenieria-analitica.com]
• 19. Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Stability of Maleimide-PEG and Mono-Sulfone-PEG Conjugation to a Novel Engineered Cysteine in the Human Hemoglobin Alpha Subunit - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Site-Specific Bioconjugation via Aldehyde-Tagged Proteins and Mal-PEG2-Oxyamine

Introduction & Mechanistic Rationale

The development of homogeneous bioconjugates—such as antibody-drug conjugates (ADCs) and targeted imaging agents—requires highly precise, site-specific labeling techniques. Traditional conjugation methods targeting native lysine or cysteine residues often result in heterogeneous mixtures with variable pharmacokinetics and compromised protein function.

To overcome this, the aldehyde tag technology combined with heterobifunctional linkers like Mal-PEG2-oxyamine offers a robust, bioorthogonal solution. The Formylglycine Generating Enzyme (FGE) recognizes a specific pentapeptide consensus sequence (CxPxR) and co-translationally oxidizes the cysteine thiol to an aldehyde-bearing formylglycine (fGly)[1]. Because reactive aldehydes are virtually absent in native recombinant proteins, this provides a strictly bioorthogonal handle for site-specific labeling[2].

Mal-PEG2-oxyamine acts as a critical bridge in this workflow. It is a heterobifunctional linker featuring an aminooxy group for oxime formation and a maleimide group for subsequent thiol-specific conjugation, separated by a flexible PEG2 spacer that enhances solubility and minimizes steric hindrance[3]. The conjugation is executed in two orthogonal phases: an aniline-catalyzed oxime ligation followed by a pH-controlled thiol-maleimide addition.

Bioconjugation Workflow

Workflow for site-specific bioconjugation using aldehyde-tagged proteins and Mal-PEG2-oxyamine.

Quantitative Reaction Parameters

To ensure optimal kinetics and prevent off-target reactions, the two chemical phases must be strictly compartmentalized by their distinct pH and catalytic requirements.

Parameter	Phase 1: Oxime Ligation	Phase 2: Thiol-Maleimide Addition
Reactive Groups	Aldehyde (fGly) + Oxyamine	Maleimide + Sulfhydryl (Thiol)
Optimal pH	4.5 – 5.5	6.5 – 7.0
Buffer System	100 mM Sodium Acetate or Citrate	Phosphate Buffered Saline (PBS)
Catalyst Required	Aniline (50–100 mM)	None
Reaction Kinetics	~10¹ - 10³ M⁻¹ s⁻¹ (with catalyst)	>10³ M⁻¹ s⁻¹
Incubation Time	12 – 18 hours	1 – 2 hours
Resulting Linkage	Oxime Bond (Hydrolytically stable)	Thioether Bond

Self-Validating Experimental Protocol

As a self-validating system, this protocol integrates rigorous internal controls. A mutant protein construct, in which the critical cysteine is mutated to alanine (AxPxR), must be expressed and subjected to the exact same conjugation conditions[1]. The complete absence of payload attachment in this negative control validates that the conjugation is entirely site-specific to the fGly residue[2].

Phase 1: Preparation of the Aldehyde-Tagged Protein

• Expression: Co-express your target protein containing the CxPxR tag with FGE in your chosen host system (e.g., CHO cells or E. coli). FGE will convert the cysteine to fGly during translation[1].

• Purification: Purify the protein using standard affinity chromatography (e.g., Ni-NTA for His-tagged proteins).

• Buffer Exchange: Dialyze the purified protein into 100 mM Sodium Acetate buffer, pH 5.5.

  • Causality: Oxime ligations proceed via an iminium-type intermediate and are optimally performed at an acidic pH of 4.5–5.5 to protonate the aldehyde oxygen, making the carbonyl carbon more electrophilic[4].

Phase 2: Oxime Ligation with Mal-PEG2-Oxyamine

• Reagent Preparation: Prepare a 100 mM stock of Mal-PEG2-oxyamine in anhydrous DMSO. Prepare a 1 M stock of aniline catalyst in the reaction buffer.

• Reaction Setup: To the aldehyde-tagged protein (concentrated to 10–50 µM), add Mal-PEG2-oxyamine to a final concentration of 10–20 molar equivalents[1].

• Catalysis: Add aniline to a final concentration of 50–100 mM.

  • Causality: While oxime ligation is highly specific, the uncatalyzed reaction is kinetically slow. Aniline rapidly attacks the fGly aldehyde to form a protonated Schiff base, which is highly electrophilic and readily undergoes transimination with the oxyamine group, increasing the reaction rate by up to 400-fold[5].

• Incubation: Incubate the reaction mixture at 37°C for 12–18 hours[1].

• Purification: Remove excess Mal-PEG2-oxyamine and aniline using a size-exclusion chromatography (SEC) column (e.g., Sephadex G-25) pre-equilibrated with PBS, pH 6.8.

Phase 3: Payload Attachment via Thiol-Maleimide Addition

• Reaction Setup: To the maleimide-functionalized protein intermediate, add the thiol-containing payload (e.g., drug, fluorophore, or peptide) at 5–10 molar equivalents.

• pH Control: Ensure the reaction buffer is strictly maintained between pH 6.5 and 7.0.

  • Causality: At this pH, the maleimide group is highly selective for sulfhydryl groups. If the pH exceeds 7.5, the maleimide ring becomes susceptible to hydrolysis, forming unreactive maleamic acid, and the risk of off-target cross-reactivity with primary amines (e.g., lysine side chains) increases significantly[6].

• Incubation: Incubate at room temperature for 1–2 hours.

• Final Purification: Isolate the final bioconjugate using SEC or extensive dialysis against a storage buffer of choice.

Phase 4: Quality Control & System Validation

• Mass Spectrometry (MS) Validation: Perform a tryptic digest of the Phase 1 protein. Use LC-MS/MS to directly quantify the Cys-to-fGly conversion efficiency by comparing the mass of the fGly-containing peptide fragment against the unconverted Cys-fragment[1].

• Conjugation Specificity: Run the final product alongside the AxPxR mutant control on an SDS-PAGE gel. Analyze via Western blot or fluorescence imaging (if a fluorophore payload was used). The mutant must show zero labeling, confirming absolute site-specificity[2].

References[4] Site-selective incorporation and ligation of protein aldehydes - rsc.org - Link[1] Site-specific chemical protein conjugation using genetically encoded aldehyde tags - nih.gov - Link[5] Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - nih.gov - Link[3] Mal-PEG2-oxyamine, CAS 1146245-73-9 - axispharm.com - Link[6] Maleimide PEG - axispharm.com - Link[2] Site-specific chemical modification of recombinant proteins produced in mammalian cells by using the genetically encoded aldehyde tag - pnas.org - Link

Sources

• 1. Site-specific chemical protein conjugation using genetically encoded aldehyde tags - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. Mal-PEG2-oxyamine, CAS 1146245-73-9 | AxisPharm [axispharm.com]
• 4. Site-selective incorporation and ligation of protein aldehydes - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C6OB00778C [pubs.rsc.org]
• 5. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. PEG Maleimide, Mal-PEG, Maleimide PEG - Maleimide linkers | AxisPharm [axispharm.com]

Application Note: Mal-PEG2-Oxyamine in Orthogonal Hydrogel Assembly

Introduction & Mechanistic Rationale

The development of advanced biomimetic hydrogels requires precise control over crosslinking kinetics, mechanical properties, and biochemical functionalization. Mal-PEG2-oxyamine (Maleimide-PEG2-aminooxy) is a highly versatile, heterobifunctional crosslinker designed to facilitate orthogonal "click" chemistry in aqueous environments.

• Thiol-Maleimide Michael Addition: The maleimide group reacts rapidly and selectively with free thiols (-SH) at near-neutral pH to form a stable thioether bond. This reaction is catalyst-free and occurs within seconds to minutes, making it ideal for initial polymer functionalization[1].

• Oxime Ligation: The oxyamine (aminooxy, -O-NH2) group reacts with aldehydes (-CHO) or ketones to form a highly stable oxime linkage. Unlike hydrazone bonds, which are prone to rapid hydrolysis, oxime bonds offer superior hydrolytic stability, ensuring the long-term integrity of the hydrogel in physiological conditions[2].

The inclusion of a short PEG2 spacer is a critical design choice. It provides sufficient hydrophilicity to maintain aqueous solubility while minimizing steric hindrance, ensuring high conversion rates during both conjugation steps without unnecessarily expanding the hydrogel's mesh size.

Quantitative Comparison of Crosslinking Chemistries

To design a successful hydrogel system, researchers must understand the distinct kinetic and thermodynamic profiles of the two reactive handles. The table below summarizes the operational parameters for both reactions.

Parameter	Thiol-Maleimide (Michael Addition)	Oxyamine-Aldehyde (Oxime Ligation)
Reactive Pairs	Maleimide + Sulfhydryl (-SH)	Oxyamine (-O-NH2) + Aldehyde (-CHO)
Optimal pH Range	6.5 – 7.5	4.5 – 6.0 (or 7.4 with Aniline catalyst)
Reaction Kinetics	Extremely Fast (Seconds to Minutes)	Moderate to Slow (Minutes to Hours)
Catalyst Requirement	None (Spontaneous)	Acidic pH or Nucleophilic Catalyst (Aniline)
Bond Stability	High (Irreversible thioether)	High (Covalent oxime, highly stable in water)
Primary Failure Mode	Maleimide ring hydrolysis at pH > 8.0	Sluggish kinetics at pH > 7.0 without catalyst

Experimental Workflow & Logical Relationships

The standard application of Mal-PEG2-oxyamine involves a two-step, orthogonal crosslinking strategy. First, the crosslinker is grafted onto a thiolated polymer backbone. Second, the modified polymer is mixed with an aldehyde-functionalized polymer to trigger gelation.

Orthogonal crosslinking logic using Mal-PEG2-oxyamine for hydrogel assembly.

Step-by-Step Protocol: Synthesis of Dual-Crosslinked HA-Alginate Hydrogels

This protocol details the synthesis of a hydrogel using Thiolated Hyaluronic Acid (HA-SH) and Oxidized Alginate (Ox-Alg), bridged by Mal-PEG2-oxyamine.

Phase 1: Thiol-Maleimide Conjugation (Preparation of Oxyamine-HA)

Causality Note: We perform this step at pH 6.8 using degassed buffers. Degassing prevents the auto-oxidation of thiols into unreactive disulfides. Maintaining the pH strictly below 7.5 prevents the competitive hydrolysis of the maleimide ring into an unreactive maleamic acid derivative[3].

• Buffer Preparation: Prepare 100 mM Phosphate Buffer Saline (PBS) containing 1 mM EDTA. Adjust pH to 6.8. Degas the buffer by bubbling with Nitrogen or Argon for 15 minutes.

• Polymer Dissolution: Dissolve HA-SH in the degassed buffer to a final concentration of 1% (w/v).

• Crosslinker Addition: Dissolve Mal-PEG2-oxyamine in a small volume of DMSO or directly in the buffer. Add dropwise to the HA-SH solution at a 1:1 molar ratio of Maleimide to Thiol.

• Incubation: Stir the reaction mixture continuously for 2 hours at room temperature in the dark.

Self-Validation Checkpoint 1: Ellman's Assay

Do not proceed to gelation without verifying functionalization.

• Procedure: Take a 10 µL aliquot of the reaction mixture and react it with Ellman’s Reagent (DTNB). Measure absorbance at 412 nm.

• Success Criteria: The free thiol concentration should be <5% of the starting value, indicating successful conjugation of the crosslinker to the HA backbone.

Step-by-step experimental workflow with integrated self-validation checkpoints.

Phase 2: Oxime Ligation (Hydrogel Formation)

Causality Note: Oxime ligation involves a dehydration step that is acid-catalyzed. While it proceeds optimally at pH 4.5–5.5, physiological applications often require pH 7.4. If working at pH 7.4, the addition of 10–100 mM aniline acts as a nucleophilic catalyst to accelerate gelation from hours to minutes[2].

• Precursor Preparation: Dissolve Oxidized Alginate (Ox-Alg) in PBS (pH 5.5, or pH 7.4 with 50 mM aniline) to a concentration of 2% (w/v).

• Mixing: Transfer the Oxyamine-HA solution (from Phase 1) into a dual-syringe system alongside the Ox-Alg solution.

• Injection/Gelation: Extrude the two solutions simultaneously into a mold or directly into the target site. Gelation will occur as the oxyamine groups react with the aldehydes to form stable oxime crosslinks.

Self-Validation Checkpoint 2: Rheological Profiling

• Procedure: Perform oscillatory rheology (time sweep at 1 Hz, 1% strain) immediately after mixing the precursors.

• Success Criteria: The crossover point where the storage modulus (G') surpasses the loss modulus (G'') defines the gelation time. A stable plateau in G' indicates complete network formation.

Troubleshooting & Optimization

• Incomplete Gelation / Weak Hydrogel: If the final hydrogel is mechanically weak, the most likely culprit is premature disulfide formation in the HA-SH precursor prior to maleimide conjugation. Fix: Ensure strict degassing of buffers and use EDTA to chelate trace metals that catalyze thiol oxidation.

• Precipitation during Phase 1: If the polymer precipitates upon addition of Mal-PEG2-oxyamine, the local concentration of the crosslinker may be too high, causing localized hydrophobicity despite the PEG2 spacer. Fix: Add the crosslinker dropwise under vigorous stirring, or pre-dilute it further in the reaction buffer.

• Sluggish Gelation in Phase 2: If oxime ligation takes too long at physiological pH, cell sedimentation may occur before the matrix sets. Fix: Introduce an aniline catalyst to accelerate the reaction, or slightly lower the pH to 6.0 if the encapsulated cells/proteins can tolerate it[2].

References

• Fast-Forming Dissolvable Redox-Responsive Hydrogels: Exploiting the Orthogonality of Thiol–Maleimide and Thiol–Disulfide Exchange Chemistry Source: ACS Biomacromolecules URL:[Link]

• Peptide Functionalized Oxime Hydrogels with Tunable Mechanical Properties and Gelation Behavior Source: Biomacromolecules (via PMC) URL:[Link]

• Hyaluronic Acid Hydrogels Crosslinked in Physiological Conditions: Synthesis and Biomedical Applications Source: MDPI Biomolecules (via PMC) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Peptide Functionalized Oxime Hydrogels with Tunable Mechanical Properties and Gelation Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hyaluronic Acid Hydrogels Crosslinked in Physiological Conditions: Synthesis and Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Maleimide Bioconjugation Side Reactions

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who encounter unexpected hurdles during bioconjugation. While the thiol-maleimide Michael addition is a cornerstone of bioconjugation [1]—particularly in synthesizing antibody-drug conjugates (ADCs)—it is not a flawless "click" reaction. The inherent electrophilicity and structural strain of the maleimide ring invite several competing side reactions, including retro-Michael deconjugation, premature hydrolysis, and amine cross-reactivity.

This guide dissects the causality behind these failures and provides field-proven, self-validating protocols to ensure the structural integrity of your conjugates.

Visualizing the Reaction Landscape

To troubleshoot effectively, we must first map the thermodynamic and kinetic pathways competing in your reaction vessel.

Mechanistic pathways of maleimide bioconjugation, highlighting desired vs. side reactions.

Quantitative Data Summary

To establish a baseline for optimization, refer to the thermodynamic and kinetic parameters governing maleimide reactivity.

Parameter	Optimal Range / Value	Consequence of Deviation	Mechanistic Causality
pH	6.5 – 7.5	Loss of chemoselectivity (>7.5) or poor yield (<6.5)	At pH 7.0, maleimide-thiol reaction is ~1,000x faster than with amines [2]. Higher pH deprotonates lysine ϵ -amines, making them competitive nucleophiles.
Temperature	4°C to 25°C	Accelerated degradation	Elevated temperatures increase the rate of premature maleimide ring-opening hydrolysis prior to conjugation.
Molar Ratio	10–20x excess (dye/drug)	Incomplete labeling	A mass action drive is required due to competing trace oxidation of thiols in the buffer.
Storage Solvent	Anhydrous DMSO / DMF	Complete loss of reactivity	Water initiates nucleophilic attack on the imide carbonyl, opening the ring into unreactive maleamic acid.

Troubleshooting FAQs

Q1: My in vivo data shows that my Antibody-Drug Conjugate (ADC) is losing its payload prematurely. What is causing this, and how can I prevent it? A1: You are observing the retro-Michael reaction (payload migration). The thiosuccinimide linkage formed during conjugation is thermodynamically reversible. In the blood, abundant biological thiols like human serum albumin (HSA) or glutathione act as thermodynamic sinks. The conjugate undergoes a reverse Michael addition, releasing the free maleimide, which is immediately scavenged by these off-target thiols, leading to systemic toxicity and reduced efficacy [3].

Solution: You must remove the structural tension of the succinimide ring that drives the reverse reaction. This is achieved by intentionally inducing post-conjugation hydrolysis . By briefly raising the pH to 8.5–9.0, the cyclic imide opens to form a succinamic acid thioether [4]. This ring-opened state is irreversible and completely immune to retro-Michael deconjugation.

Q2: I am detecting high molecular weight aggregates and off-target labeling on my mass spec. I thought maleimides were strictly thiol-selective? A2: Maleimides are chemoselective, not unequivocally specific. This selectivity is strictly pH-dependent. If your reaction buffer drifts above pH 7.5, the ϵ -amino groups of lysine residues (pKa ~10.5) begin to deprotonate sufficiently to act as competitive nucleophiles. This leads to amine cross-reactivity [2].

Solution: Strictly buffer your reaction at pH 7.0–7.2 using 100 mM sodium phosphate or HEPES. Avoid Tris buffers if possible, as Tris contains a primary amine that can theoretically compete at elevated pH or prolonged incubation times.

Q3: My conjugation yield is near zero, even though my protein has free cysteines. What went wrong? A3: There are two primary culprits: premature maleimide hydrolysis or thiol oxidation .

• Hydrolysis: If you stored your maleimide reagent in an aqueous buffer or used old DMSO that absorbed atmospheric moisture, the maleimide ring likely hydrolyzed into maleamic acid. Maleamic acid is entirely unreactive toward thiols.

• Oxidation: Free cysteines rapidly oxidize into disulfide dimers in ambient oxygen.

Solution: Always reconstitute maleimide reagents in anhydrous DMSO/DMF immediately before use. Furthermore, ensure your protein thiols are fully reduced using TCEP prior to conjugation, and degas your buffers to prevent re-oxidation.

Diagnostic workflow for resolving low maleimide conjugation yields.

Standardized Experimental Protocols

To ensure trust and reproducibility, the following protocols are designed as self-validating systems. Every step includes a mechanistic rationale.

Protocol 1: High-Efficiency Thiol-Maleimide Conjugation

Objective: Achieve >95% labeling efficiency while preventing amine cross-reactivity and premature hydrolysis.

• Buffer Preparation & Degassing: Prepare 100 mM Sodium Phosphate buffer, 150 mM NaCl, 5 mM EDTA, pH 7.2.

  • Causality: EDTA chelates trace heavy metals (like Cu²⁺) that catalyze thiol oxidation. Degassing via nitrogen sparging removes dissolved oxygen.

• Thiol Reduction: Add Tris(2-carboxyethyl)phosphine (TCEP) to your protein solution at a 10-fold molar excess. Incubate for 30 minutes at room temperature.

  • Causality: TCEP reduces disulfides to reactive thiols. Unlike DTT, TCEP lacks a thiol group and generally does not need to be removed prior to maleimide addition [5].

• Maleimide Reconstitution: Immediately before use, dissolve the maleimide-payload in anhydrous DMSO to a concentration of 10 mM.

  • Causality: Anhydrous conditions prevent ring-opening hydrolysis.

• Conjugation: Add the maleimide reagent to the protein solution at a 10- to 20-fold molar excess. Mix gently and incubate for 2 hours at room temperature (or overnight at 4°C) protected from light.

• Quenching (Self-Validation): Add a 100-fold excess of a low-molecular-weight thiol (e.g., L-cysteine or β -mercaptoethanol) for 15 minutes.

  • Causality: This quenches any unreacted maleimide, preventing it from reacting with amines during downstream concentration steps where local concentrations spike.

• Purification: Remove excess small molecules via size-exclusion chromatography (SEC) or dialysis.

Protocol 2: Forced Thiosuccinimide Hydrolysis for ADC Stabilization

Objective: Intentionally open the thiosuccinimide ring to permanently prevent retro-Michael payload migration in vivo.

• Initial Conjugation: Perform the standard conjugation (Protocol 1) and purify the conjugate to remove unreacted maleimide.

• pH Adjustment: Gently adjust the pH of the purified conjugate solution to 8.5–9.0 using 1 M Sodium Borate buffer.

• Hydrolysis Incubation: Incubate the solution at 37°C for 24 to 48 hours.

  • Causality: The elevated pH and temperature provide the activation energy required for hydroxide ions to attack the imide carbonyl, permanently breaking the succinimide ring [4].

• Validation via Mass Spectrometry: Analyze the conjugate via LC-MS.

  • Self-Validation: You should observe a mass shift of exactly +18 Da per conjugated maleimide, corresponding to the addition of one water molecule during ring opening.

• Neutralization: Buffer exchange the stabilized conjugate back into a physiological storage buffer (e.g., PBS, pH 7.4).

References

Technical Support Center: Stability of Maleimide-Thiol Conjugates

Welcome to the Technical Support Center for bioconjugation scientists and ADC (Antibody-Drug Conjugate) developers. This guide provides authoritative troubleshooting, mechanistic insights, and self-validating protocols to address the in vivo instability of maleimide-thiol linkages.

Overview & Mechanistic Pathway

The conjugation of a thiol to a maleimide via Michael addition is the industry standard for ADC development. However, the resulting thiosuccinimide linkage is not permanently stable in physiological environments. It exists in a dynamic equilibrium and is susceptible to a retro-Michael addition , which releases the maleimide-payload back into circulation.

To permanently secure the payload, the succinimide ring must undergo hydrolysis (ring-opening), converting it into a highly stable succinamic acid thioether.

Caption: Mechanistic pathways of maleimide-thiol conjugates: retro-Michael instability vs. hydrolysis.

Frequently Asked Questions (FAQs)

Q1: Why is my maleimide-conjugated ADC losing payload in serum stability assays? A1: Your conjugate is undergoing a retro-Michael addition. The thiosuccinimide linkage is inherently reversible because the cyclic imide resonance stabilizes the maleimide leaving group. In plasma, the detached maleimide rapidly reacts with abundant free thiols, such as Human Serum Albumin (HSA) or glutathione, in a process known as thiol exchange[1]. Research indicates that due to this instability, the average Drug-to-Antibody Ratio (DAR) of a standard maleimide-ADC can drop from 8 to 3 after just 168 hours in human plasma[1].

Q2: How does succinimide ring hydrolysis solve the retro-Michael instability? A2: Hydrolysis breaks the cyclic imide ring, forming a succinamic acid thioether. Once hydrolyzed, the antibody-drug conjugates are no longer subject to elimination reactions through retro-Michael pathways[2]. Causally, opening the ring destroys the structural resonance required to stabilize the leaving group anion, making the reverse reaction thermodynamically impossible and permanently locking the payload to the antibody[3].

Q3: How can I accelerate succinimide ring hydrolysis to stabilize my conjugates? A3: Standard alkyl maleimides hydrolyze very slowly. To accelerate this, you can modify the linker chemistry:

• Electron-Withdrawing Groups: Using N-aryl maleimides increases the electrophilicity of the imide carbonyls, greatly accelerating ring-opening rates and yielding products with half-lives of over two years[3].

• Intramolecular Catalysis: Incorporating a basic amino group, such as diaminopropionic acid (DPR), adjacent to the maleimide provides local base catalysis, rapidly driving thiosuccinimide ring hydrolysis[4].

• Forced Hydrolysis: Incubating the ADC in a mildly basic buffer (pH 8.0–8.5) forces the reaction to completion before in vivo administration[2].

Q4: Can a hydrolyzed succinimide ring ever close back up? A4: Yes, under specific conditions. Hydrolyzed succinimide rings can undergo ring-closure in liquid formulations during storage under weakly acidic conditions (e.g., pH 6.0), reaching an equilibrium[5]. To prevent this, modern linkers are designed with hydrolysis-prone groups that thermodynamically favor and maintain the open conformation[5].

Troubleshooting Guide

Observed Issue	Root Cause Analysis	Corrective Action
High payload transfer to albumin in plasma assays	The conjugate was not fully hydrolyzed prior to the assay, leaving the thiosuccinimide ring intact and vulnerable to retro-Michael addition[1].	Implement a mild forced hydrolysis step post-conjugation[2], or switch to a self-hydrolyzing linker (e.g., DPR-maleimide)[4].
Incomplete ring hydrolysis during forced stabilization	The formulation pH is too low, or the linker lacks the necessary electron-withdrawing groups to make the carbonyl susceptible to nucleophilic attack by hydroxide ions.	Increase the buffer pH to 8.0–8.5. If the issue persists, redesign the linker with an N-aryl substituent to increase electrophilicity[3].
ADC aggregation during basic pH hydrolysis	Elevated pH and temperature (e.g., pH 8.5 at 37°C) can induce antibody unfolding, disulfide scrambling, or deamidation, leading to High Molecular Weight (HMW) aggregates.	Titrate the pH down to 7.8–8.0 and extend the incubation time. Always validate structural integrity using Size Exclusion Chromatography (SEC).

Quantitative Data: Linker Stability Comparison

The chemical structure of the maleimide N-substituent directly dictates the hydrolysis kinetics and subsequent plasma stability.

Maleimide Linker Type	Structural Feature	Hydrolysis Half-Life (pH 7.4, 37°C)	Plasma Stability (DAR Retention at 7 days)
Standard Alkyl Maleimide	N-alkyl substituent	> 100 hours	~40-50%[1]
N-Aryl Maleimide	Electron-withdrawing N-aryl group	~10-20 hours	> 85%[3]
DPR-Maleimide	Adjacent basic amino group (intramolecular catalysis)	< 2 hours	> 95%[4]

Self-Validating Experimental Protocols

Caption: Self-validating experimental workflow for assessing ADC plasma stability and DAR retention.

Protocol 1: Mild Forced Succinimide Hydrolysis of ADCs

Purpose: To permanently stabilize the ADC prior to in vivo studies by chemically forcing the succinimide ring open[2].

• Buffer Exchange: Following standard conjugation, exchange the ADC into a slightly basic hydrolysis buffer (e.g., 50 mM Tris-HCl, pH 8.0).

• Incubation: Incubate the ADC solution at 37°C for 24 to 48 hours. The exact time depends on the linker's intrinsic electrophilicity.

• Quenching: Lower the pH to 6.0 using a weak acid (e.g., dilute acetic acid) or buffer exchange into the final formulation buffer (e.g., Histidine pH 6.0) to stop the reaction.

• Self-Validation Checkpoint (SEC): Perform Size Exclusion Chromatography (SEC) before and after the hydrolysis step. Causality: If High Molecular Weight (HMW) species increase by >2%, the basic conditions are inducing antibody aggregation. The pH or temperature must be titrated down to validate that the structural integrity of the ADC is preserved.

Protocol 2: In Vitro Plasma Stability & Thiol Exchange Assay

Purpose: To quantify the rate of retro-Michael payload loss in a physiological environment.

• Spiking: Spike the ADC into sterile human or mouse plasma to a final concentration of 50-100 µg/mL.

• Incubation: Incubate the samples at 37°C. Pull aliquots at designated time points (e.g., 0, 24, 72, 168 hours).

• Affinity Capture: Isolate the intact ADC from the plasma matrix using Protein A/G magnetic beads. Causality: This ensures that subsequent LC-MS/MS analysis measures payload retention on the specific ADC, rather than falsely detecting maleimide that has transferred to plasma albumin.

• LC-MS/MS Analysis: Deglycosylate the captured ADC and analyze via intact mass spectrometry to determine the average DAR.

• Self-Validation Checkpoint (Control): Include a non-cleavable, pre-hydrolyzed ADC as a positive control. If this control exhibits payload loss, the assay is falsely detecting antibody catabolism or enzymatic cleavage rather than retro-Michael thiol exchange. This ensures the assay strictly isolates the variable of maleimide stability.

References

• Understanding How the Stability of the Thiol-Maleimide Linkage Impacts the Pharmacokinetics of Lysine-Linked Antibody–Maytansinoid Conjugates Source: Bioconjugate Chemistry - ACS Publications URL:[Link]

• Linker substitution influences succinimide ring hydrolysis equilibrium impacting the stability of attachment to antibody–drug conjugates Source: RSC Publishing URL:[Link]

• Mild Method for Succinimide Hydrolysis on ADCs: Impact on ADC Potency, Stability, Exposure, and Efficacy Source: Bioconjugate Chemistry - ACS Publications URL:[Link]

• Long-Term Stabilization of Maleimide–Thiol Conjugates Source: Bioconjugate Chemistry - ACS Publications URL:[Link]

Sources

• 1. A Review on ADC Linkers: Cleavable and Non-Cleavable Linker Design and Stability Evaluation - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Linker substitution influences succinimide ring hydrolysis equilibrium impacting the stability of attachment to antibody–drug conjugates - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

mass spectrometry analysis of Mal-PEG2-oxyamine conjugates

Mass Spectrometry Analysis of Mal-PEG2-oxyamine Conjugates: A Comparative Technical Guide

As an application scientist bridging the gap between synthetic bioconjugation and analytical characterization, I frequently encounter a critical bottleneck: the choice of crosslinker dictates the analytical fate of the conjugate in the mass spectrometer. When engineering antibody-drug conjugates (ADCs), PROTACs, or labeled biosensors, heterobifunctional linkers are essential.

Among these, Mal-PEG2-oxyamine (Maleimide-PEG2-aminooxy) has emerged as a premier reagent. It features a maleimide group for highly specific thiol conjugation and an oxyamine group for chemoselective coupling with aldehydes or ketones[1]. However, characterizing these conjugates via Liquid Chromatography-Mass Spectrometry (LC-MS) requires a deep understanding of reaction kinetics, linkage stability, and ionization behavior.

This guide objectively compares Mal-PEG2-oxyamine against alternative linkers, explains the mechanistic causality behind its superior MS performance, and provides a self-validating experimental workflow for flawless MS characterization.

Mechanistic Causality: Why Mal-PEG2-oxyamine?

When designing a bioconjugation strategy, scientists often weigh Mal-PEG2-oxyamine against hydrazide-based linkers (e.g., Mal-PEG2-hydrazide) or alkyl-spaced linkers (e.g., Mal-Alkyl-oxyamine). The superiority of Mal-PEG2-oxyamine for MS analysis is rooted in two fundamental chemical principles:

Oxime vs. Hydrazone Stability Both oxyamines and hydrazides react with carbonyls, but their products differ drastically. Oxyamines form oxime bonds, whereas hydrazides form hydrazones[2]. Oxime bonds are significantly more stable than hydrazones, particularly under the acidic conditions (e.g., 0.1% Formic Acid) required for optimal electrospray ionization (ESI) in LC-MS[2][3]. Hydrazones are susceptible to hydrolysis during LC gradient elution, leading to artifactual mass shifts, signal degradation, and data misinterpretation.

PEG2 vs. Alkyl Spacers The inclusion of a short polyethylene glycol (PEG2) spacer rather than a hydrophobic alkyl chain is an intentional analytical choice. Alkyl linkers induce localized hydrophobicity, which can trigger protein aggregation and suppress ESI efficiency. The PEG2 spacer maintains the hydration sphere around the conjugation site, improving solubility and ensuring a robust, high-signal MS recovery[1][4].

Comparative Performance Data

The following table summarizes the quantitative and qualitative performance metrics of these linkers during LC-MS workflows.

Feature	Mal-PEG2-oxyamine	Mal-PEG2-hydrazide	Mal-Alkyl-oxyamine
Carbonyl Reactivity	Forms Oxime	Forms Hydrazone	Forms Oxime
Linkage Stability (pH 4-7)	Highly Stable (Irreversible)[2]	Moderately Stable (Reversible)[2]	Highly Stable (Irreversible)
MS Ionization Efficiency	Excellent (Hydrophilic)	Excellent (Hydrophilic)	Poor (Ion Suppression)
Aggregation Risk	Low	Low	High
Reaction Kinetics	Moderate (Aniline catalyzed)[5]	Fast	Moderate

Self-Validating Experimental Protocol

A major pitfall in MS analysis of crosslinkers is distinguishing true covalent conjugation from non-covalent adduction or off-target reactivity. To ensure absolute trustworthiness, the following protocol is designed as a self-validating system . By incorporating an N-ethylmaleimide (NEM) capping control, any observed mass shifts can be definitively attributed to the intended mechanism.

Phase 1: Thiol Conjugation & Specificity Validation

• Prepare Protein: Reduce the target protein with 10 molar equivalents of TCEP for 1 hour at 37°C to expose free cysteines. Remove TCEP via a 10 kDa MWCO spin filter.

• System Validation (Control Arm): Aliquot 20% of the protein and treat with 20 molar equivalents of NEM for 1 hour at Room Temperature (RT). Causality: NEM permanently caps all free thiols. If subsequent MS analysis of this arm shows a Mal-PEG2-oxyamine mass shift, it proves the maleimide is reacting off-target (e.g., with lysines), indicating the buffer pH is too high.

• Active Conjugation: To the remaining 80% of the protein, add 10 molar equivalents of Mal-PEG2-oxyamine. Incubate in PBS (pH 7.2) for 2 hours at RT. Causality: Maintaining pH strictly at 7.2 ensures maleimide remains >1000-fold more reactive toward thiols than primary amines.

Phase 2: Carbonyl Conjugation (Oxime Ligation)

• Buffer Exchange: Exchange the intermediate conjugate into 100 mM Sodium Acetate buffer (pH 5.0).

• Catalysis: Add aniline to a final concentration of 50 mM. Causality: Oxime formation is naturally slow at neutral pH[3]. Aniline acts as a nucleophilic catalyst, forming a highly reactive Schiff base intermediate with the target aldehyde, accelerating oxime ligation by up to 400-fold without altering the final mass[5].

• Ligation: Add the aldehyde-containing target molecule and incubate for 2 hours at RT.

Phase 3: MS Sample Preparation & Acquisition

• Quenching & Cleanup: Quench the reaction with excess acetone. Remove all unreacted linker and aniline using C4 ZipTips. Causality: Free PEGylated reagents possess exceptionally high proton affinity and will cause severe ESI suppression, masking the protein signal if not rigorously removed.

• Intact Mass Analysis: Inject onto an LC-ESI-Q-TOF system using a gradient of 0.1% Formic Acid in Water to 0.1% Formic Acid in Acetonitrile.

Workflow of the self-validating conjugation system for LC-MS analysis.

Mass Spectrometry Data Interpretation

When analyzing the LC-MS/MS data, precise mass math is non-negotiable. The intact molecular weight of Mal-PEG2-oxyamine is 244.24 Da [1].

• Thiol Addition: The maleimide-thiol reaction is a direct Michael addition. The mass of the protein or digested peptide will increase by exactly +244.24 Da .

• Oxime Formation: The reaction between the oxyamine and the target carbonyl is a condensation reaction, resulting in the loss of one water molecule (H₂O = 18.01 Da).

• Net Shift: Therefore, a fully bridged conjugate will exhibit a net mass shift of +226.23 Da (244.24 - 18.01) relative to the unmodified precursors.

Expected mass shifts for Mal-PEG2-oxyamine conjugation during LC-MS/MS.

By rigorously tracking these specific mass shifts and utilizing the NEM-capped control arm, researchers can confidently map conjugation sites, determine Drug-to-Antibody Ratios (DAR), and validate the structural integrity of their complex biotherapeutics.

References[1] Title: Mal-PEG3-oxyamine | Source: AxisPharm | URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEEGx80HxhxwUdfO0215i4XxJqjmno8MqgQt3BCNS8As2LQmSSCfqZbmy8vDLZy-nvprb1aeHOZE5HyexaTmqaiD6X3tHQaWwIBj4HK1ag0yPGZxFbx-XHrb0ux3tM6_cgtABr-hOQCbVJwFQ==[3] Title: Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis | Source: Chemical Reviews | URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG2U1GDv-aASCn4eFhw6kiUCxNV6JZ9ZrQp3HrXYVlc8yItuRqjxG7eUiLWRtoIM5Yh1MPKqyCOpOd8Bul1xmq_j8UxN-ZkpftVAVm1mmzcAVhOziJw-wiYX7_tIiuqW63qy8J_bpIHaGhuYo0UeGQ=[2] Title: A Comparative Guide to the Characterization of Aminooxy-PEG3-acid Labeled Proteins | Source: BenchChem | URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHi1v_q-sIsC5E3NjFUOdvgj6q3veMGPEg7dbMoI_sey8o_0DxL_QJFaEvHldpZxwpfW2858couxR-m7iyKizyCrp7z-66900O81Bipk28LfsZVunkdpV0lh-cOG1RQCU-yrmdceGrpVz1t65Wr774t24tjHWX-8EiJ6Z48KBhqEdLeLQZJlVBmoq8ovAnj5o5dnoGeTmJpOw0MpPtp2X_5anqcTRnMz7CjQTzAAqex[4] Title: PROTAC Linker | Source: MedChemExpress | URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQECyJBNhziu7nKH_gbztosf-FZvxl7yxGT9uOlRru1MNhE8HWrTtE4q3gDcFHfx9iCv-rFDI87ArgICmU3aPS4JOK5pGDbAFZIXJTa3NXvdIMjAuqH-NjUuWzGGcW4I4Prdu6o0csJhXMkPCKjOWqlPYqqzcX_iQQFkJGDfnNRyofCBd3cDOxiHSN-IcfBeLzg5ZC1iop7cDw==[5] Title: A Highly Efficient Catalyst for Oxime Ligation and Hydrazone-Oxime Exchange Suitable for Bioconjugation | Source: ResearchGate | URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFw4zRqNMKZmLXiT7oYTJPLI8SYXGTDtZbaVD77SU3P8n7ce5jUqFuCdBZ-WzEEubDpdIeMZfuL3zVU3sCgq2LPSeHkrOpD7te7WnSDMBq1yGWBWXVePhXYhF04ew0xDqANLVQRqJFHFlVbEC091Yk_APldp47GCPnZMVNTJqmMTnG0WfbsYXG3gb_dOMs-Fy-BEiP8H1mbjn60ITe1fEmtY6dV0iCaNWdsI2_rWyUJR8AEMq6BELO8A5WIRk7BXuPniYuAfI54hTI6bwpSFuEqMyKNoCkQ

Sources

• 1. Mal-PEG3-oxyamine | AxisPharm [axispharm.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. researchgate.net [researchgate.net]

Section 1: Mechanistic Comparison of Linker Classes

Title : Engineering the Therapeutic Window: A Comparative Guide to ADC Linker Stability in Serum

Introduction Antibody-Drug Conjugates (ADCs) rely on a delicate mechanistic paradox: the linker must remain absolutely stable in systemic circulation to prevent premature payload release and off-target toxicity, yet cleave rapidly and efficiently once internalized into the target tumor cell[1]. As a Senior Application Scientist, I frequently observe preclinical ADC candidates fail not due to poor target affinity or payload potency, but because of suboptimal linker stability in serum. This guide provides an objective, data-driven comparison of the predominant ADC linker chemistries and outlines a gold-standard experimental protocol for evaluating in vitro serum stability.

The choice of linker chemistry dictates the mechanism of payload release and heavily influences the systemic half-life of the ADC[1].

• Acid-Labile Linkers (Hydrazones) : Designed to exploit the pH differential between the bloodstream (pH 7.4) and the endosomal/lysosomal compartments (pH 5.0–6.0)[1]. While historically significant (e.g., Mylotarg), hydrazones exhibit limited plasma stability, often leading to non-specific payload release in circulation[1][2].

• Reducible Linkers (Disulfides) : These linkers rely on the high intracellular concentration of glutathione compared to the bloodstream[3]. Their stability is moderate, as serum thiols can cause premature reduction over extended circulation times.

• Protease-Cleavable Linkers (Val-Cit, Val-Ala) : Dipeptide linkers like Valine-Citrulline (Val-Cit) and Valine-Alanine (Val-Ala) are highly stable in serum due to the presence of serum protease inhibitors and unsuitable pH conditions for cleavage[1]. Upon internalization, they undergo rapid hydrolysis by lysosomal proteases like Cathepsin B[1]. Val-Cit linkers have been shown to be over 100 times more stable than hydrazone linkers in human plasma[2].

• Enzyme-Cleavable Linkers (Glucuronides) : Incorporating a hydrophilic sugar group, these linkers are cleaved by lysosomal β-glucuronidase[2]. Recent advancements include tandem-cleavage linkers (glucuronide-modified dipeptides) that sterically protect the dipeptide from degradation in circulation, resulting in superior in vivo stability and tolerability compared to standard mono-cleavage linkers[4].

• Non-Cleavable Linkers (Thioethers) : These rely on the complete lysosomal degradation of the monoclonal antibody to release the payload[1]. They offer the highest serum stability but require the payload to remain active despite the attached amino acid adduct.

Logical relationship of ADC linker cleavage mechanisms across cellular compartments.

Section 2: Comparative Serum Stability Data

The following table synthesizes quantitative stability expectations across different linker classes based on industry benchmarks.

Linker Class	Cleavage Trigger	Example Linker	Relative Serum Stability	Clinical Example
Acid-Labile	pH < 6.0 (Endosome)	Hydrazone	Low (t1/2 ~ 48-72h)	Gemtuzumab ozogamicin
Reducible	Glutathione (Cytosol)	Disulfide (SPDB)	Moderate	Mirvetuximab soravtansine
Protease-Cleavable	Cathepsin B (Lysosome)	Val-Cit-PABC	High	Brentuximab vedotin
Enzyme-Cleavable	β-glucuronidase	Glucuronide	Very High	-
Non-Cleavable	mAb Degradation	Thioether (SMCC)	Very High	Trastuzumab emtansine

Section 3: Experimental Protocol: In Vitro Serum Stability Assay

To objectively evaluate linker stability, we employ a robust in vitro assay that monitors the Drug-to-Antibody Ratio (DAR) over time.

Causality & Experimental Design Choices:

• Matrix Selection: We utilize IgG-depleted serum (human, cynomolgus monkey, or murine)[5][6]. Why? Endogenous IgGs in standard serum will saturate the Protein A/G resin during the affinity capture step, preventing the isolation of the formulated ADC.

• Incubation Window: ADCs are incubated for up to 14 days[7]. Why? ADCs exhibit long systemic half-lives. A 14-day window is required to accurately model slow deconjugation kinetics, such as the retro-Michael de-alkylation of maleimide groups[8].

• Analytical Readout: We use LC-MS/MS for intact mass analysis rather than a simple anti-payload ELISA[6][7]. Why? Standard ELISA cannot easily distinguish between a DAR 4 and a DAR 2 species; it only confirms the presence of some payload. LC-MS/MS provides a high-resolution quantitative distribution of all DAR species over time.

Step-by-step experimental workflow for evaluating ADC serum stability in vitro.

Step-by-Step Methodology:

• Preparation: Dilute the formulated ADC to a final concentration of 0.1 mg/mL in IgG-depleted serum[6].

• Incubation: Incubate the mixture at 37°C with gentle agitation to simulate physiological hemodynamics[6].

• Timepoint Sampling: Extract aliquots at predetermined timepoints (e.g., Day 0, 1, 3, 7, and 14). Immediately quench the reaction by flash-freezing the samples and storing them at -80°C[6].

• Affinity Capture: Thaw samples and purify the ADC using Protein A/G magnetic beads. Elute the captured ADC using 100 mmol/L glycine (pH 2.5) and immediately neutralize[6].

• Sample Processing (Optional but Recommended): To simplify MS spectra, deglycosylate the antibody using PNGase F. For light/heavy chain analysis, reduce the interchain disulfides using 50 mmol/L TCEP for 10 minutes at 37°C[6].

• LC-MS/MS Analysis: Inject the processed samples into a high-resolution mass spectrometer (e.g., Q-TOF). Deconvolute the raw spectra to quantify the relative abundance of each DAR species (DAR 0 to DAR 8) and calculate the average DAR at each timepoint[6][7].

Section 4: Advanced Considerations in Linker Stability

Beyond the cleavable sequence itself, the conjugation chemistry bridging the linker to the antibody plays a critical role. For instance, conventional maleimide-cysteine linkages are susceptible to retro-Michael reactions in serum, transferring the payload to reactive thiols on human serum albumin (HSA)[8][9]. Transitioning to site-specific conjugation or utilizing bromoacetamide linkers has been shown to drop deconjugation rates from 8% to <0.2% over 72 hours in vitro, aligning with improved pharmacokinetic profiles in vivo[8]. Furthermore, increasing linker hydrophilicity (e.g., via PEGylation or glucuronide incorporation) prevents ADC aggregation, which is a major driver of rapid clearance by the reticuloendothelial system[2][3].

References

• [2] Antibody Drug Conjugates: Design and Selection of Linker, Payload and Conjugation Chemistry - PMC. nih.gov. 2

• [5] A novel antibody drug conjugate linker enabling production of ADCs with high drug to antibody ratios and fast payload release for improved efficacy. debiopharm.com. 5

• [1] What are Stable Linkers? - ADC Review. adcreview.com. 1

• [3] What Are ADC Linkers: Antibody–Drug Conjugates—A Tutorial Review. creativepegworks.com. 3

• [6] Broadening the Therapeutic Window of ADCs Using Site-Specific Bioconjugation Showcased by an MMAE-Containing Peptide Linker in a CD79b-Targeting ADC. aacrjournals.org. 6

• [4] Tandem-Cleavage Linkers Improve the In Vivo Stability and Tolerability of Antibody–Drug Conjugates. acs.org. 4

• [9] In Vitro and In Vivo Evaluation of Cysteine and Site Specific Conjugated Herceptin Antibody-Drug Conjugates. plos.org. 9

• [8] Integrating In Vitro Analytics for Improved Antibody–Drug Conjugate Candidate Selection - PMC. nih.gov. 8

• [7] Preclinical Evaluation of 9MW2821, a Site-Specific Monomethyl Auristatin E–based Antibody–Drug Conjugate for Treatment of Nectin-4–expressing Cancers - PMC. nih.gov. 7

Sources

• 1. adcreview.com [adcreview.com]
• 2. Antibody Drug Conjugates: Design and Selection of Linker, Payload and Conjugation Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. creativepegworks.com [creativepegworks.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. debiopharm.com [debiopharm.com]
• 6. aacrjournals.org [aacrjournals.org]
• 7. Preclinical Evaluation of 9MW2821, a Site-Specific Monomethyl Auristatin E–based Antibody–Drug Conjugate for Treatment of Nectin-4–expressing Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Integrating In Vitro Analytics for Improved Antibody–Drug Conjugate Candidate Selection - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In Vitro and In Vivo Evaluation of Cysteine and Site Specific Conjugated Herceptin Antibody-Drug Conjugates | PLOS One [journals.plos.org]

The Versatility of Mal-PEG2-oxyamine: A Comparative Guide to a Heterobifunctional Linker

In the landscape of bioconjugation, the choice of a linker is paramount to the success of creating effective and stable molecular conjugates. Among the diverse array of available tools, heterobifunctional linkers offer a controlled and sequential approach to conjugation, enabling the precise assembly of complex biomolecules. This guide provides an in-depth technical analysis of Mal-PEG2-oxyamine, a versatile linker that has gained prominence in various applications, from the development of antibody-drug conjugates (ADCs) to the formation of functionalized hydrogels and the modification of biosensor surfaces.

As Senior Application Scientists, our goal is to not only present the "what" but to delve into the "why"—exploring the causal relationships behind experimental choices and providing a framework for researchers, scientists, and drug development professionals to make informed decisions. This guide will objectively compare the performance of Mal-PEG2-oxyamine with alternative linker technologies, supported by experimental data and detailed protocols.

The Molecular Architecture and Reactivity of Mal-PEG2-oxyamine

Mal-PEG2-oxyamine is a precisely engineered molecule featuring three key components: a maleimide group, a short polyethylene glycol (PEG2) spacer, and an oxyamine group.[1][2] This unique architecture allows for a two-step, orthogonal conjugation strategy.[1]

• Maleimide Group: This functional group exhibits high selectivity for thiol (-SH) groups, which are commonly found in the cysteine residues of proteins and peptides.[3][] The reaction, a Michael addition, proceeds efficiently under mild physiological conditions (pH 6.5-7.5) to form a stable thioether bond.[][5] At pH values above 7.5, the maleimide group can exhibit some cross-reactivity with primary amines, such as the side chains of lysine residues.[5]

• Oxyamine Group: The terminal oxyamine (-O-NH2) provides a chemoselective handle for reaction with carbonyl groups (aldehydes or ketones) to form a stable oxime linkage.[2][6] This oxime ligation is highly efficient in aqueous solutions and can be accelerated by the use of a nucleophilic catalyst such as aniline, particularly in the pH range of 4.5-5.5.[7][8] The resulting oxime bond is significantly more stable than imine or hydrazone bonds formed from the reaction of amines or hydrazides with carbonyls, respectively.[6][9]

• PEG2 Spacer: The short, hydrophilic diethylene glycol spacer enhances the aqueous solubility of the linker and the resulting conjugate.[1][10][11] It also provides a compact and defined distance between the conjugated molecules, which can minimize steric hindrance and potentially improve the biopharmaceutical properties of the final product.[2][12]

Core Applications of Mal-PEG2-oxyamine

The dual reactivity of Mal-PEG2-oxyamine makes it a valuable tool in a variety of scientific applications.

Antibody-Drug Conjugates (ADCs)

A primary application of Mal-PEG2-oxyamine is in the construction of ADCs, which are a class of targeted therapeutics that combine the specificity of a monoclonal antibody with the potent cytotoxicity of a small-molecule drug.[1][13] The linker plays a critical role in the stability, pharmacokinetics, and efficacy of the ADC.[14]

Mal-PEG2-oxyamine allows for a controlled, sequential conjugation strategy.[1] Typically, the maleimide end is first reacted with free thiols on the antibody, which can be generated by the reduction of interchain disulfide bonds.[1] Following purification, the oxyamine group can then be used to attach a second molecule, such as a cytotoxic payload containing an aldehyde or ketone, an imaging agent, or another therapeutic moiety.[1] This approach enables the creation of dual-payload ADCs or theranostic agents.[1]

dot

Caption: Workflow for dual-payload ADC synthesis using Mal-PEG2-oxyamine.

Hydrogel Formation and Functionalization

The bioorthogonal nature of oxime ligation makes Mal-PEG2-oxyamine and similar aminooxy-functionalized molecules useful in the formation of hydrogels for biomedical applications such as tissue engineering and drug delivery.[7][15][16] By reacting a multi-arm PEG aldehyde with a linker containing two or more aminooxy groups, a crosslinked hydrogel network can be formed.[7] The mechanical properties and gelation kinetics of these hydrogels can be tuned by altering the pH and the concentration of precursors.[7] The maleimide group on Mal-PEG2-oxyamine could be used to subsequently immobilize thiol-containing biomolecules, such as growth factors or peptides, within the hydrogel matrix.

Surface Modification and Biosensors

Mal-PEG2-oxyamine can be employed to functionalize surfaces for various applications, including biosensors and non-fouling materials.[3][15][17] For instance, a surface can first be modified to present aldehyde or ketone groups. Subsequent reaction with the oxyamine end of Mal-PEG2-oxyamine would then expose the maleimide group, which can be used to specifically capture thiol-containing proteins or other biomolecules of interest.[17] The PEG spacer in this context helps to reduce non-specific protein adsorption to the surface.[15][18]

Performance Comparison with Alternative Linkers

The selection of a linker technology is a critical decision in the design of bioconjugates. The performance of Mal-PEG2-oxyamine is best understood when compared to other common linker strategies.

Linker Type	Conjugation Chemistry	Key Advantages	Key Disadvantages
Mal-PEG2-oxyamine	Thiol-Maleimide & Oxyamine-Carbonyl	Orthogonal reactivity for sequential conjugation; stable thioether and highly stable oxime bonds.[1][2][9]	Maleimide adducts can undergo retro-Michael reactions, leading to deconjugation, especially in the presence of other thiols.[13][19]
Maleimide-PEG-NHS Ester	Thiol-Maleimide & Amine-NHS Ester	Well-established chemistry; allows for conjugation to thiols and primary amines.[5]	NHS esters are prone to hydrolysis in aqueous solutions; reaction with amines is less specific than with thiols.[5]
Bis-sulfone	Thiol-Sulfone	Forms a very stable thioether bond, more resistant to deconjugation than maleimide adducts.[19]	May have lower reactivity compared to maleimides and potential for side reactions with other nucleophiles like histidines.[19]
Hydrazide-PEG-Maleimide	Thiol-Maleimide & Hydrazide-Carbonyl	Allows for conjugation to thiols and carbonyls.	The resulting hydrazone bond is less stable than an oxime bond and can be reversible.[6][9]
Click Chemistry (e.g., Azide-Alkyne)	Copper-Catalyzed or Strain-Promoted Cycloaddition	High specificity and efficiency (bioorthogonal); forms a very stable triazole ring.	May require a copper catalyst which can be cytotoxic (for CuAAC) or involve more complex synthesis for strain-promoted variants.

Quantitative Comparison of Linker Stability

Linker Chemistry	Model System	Incubation Conditions	% Intact Conjugate	Reference
Thioether (Maleimide-based)	ADC	Human Plasma, 7 days	~50%	[9]
Thioether (Maleimide-based)	Hemoglobin-PEG	1 mM Glutathione, 37°C, 7 days	< 70%	[19]
Thioether (Mono-sulfone-based)	Hemoglobin-PEG	1 mM Glutathione, 37°C, 7 days	> 90%	[19]
Oxime	ADC	Human Plasma, >7 days	High (not specified quantitatively)	[9]

Note: The stability of maleimide-based conjugates can be influenced by the local microenvironment and the accessibility of the thioether bond.

Experimental Protocols

The following are generalized protocols for the application of Mal-PEG2-oxyamine in ADC synthesis. Optimization is crucial for each specific antibody and payload combination.

Protocol 1: Antibody Reduction and Conjugation to Mal-PEG2-oxyamine-Payload 1

This protocol describes the partial reduction of antibody interchain disulfide bonds and subsequent conjugation to the maleimide moiety of a pre-formed Mal-PEG2-oxyamine-Payload 1 complex.[1]

Materials:

• Monoclonal antibody (mAb) in a suitable buffer (e.g., PBS, pH 7.4)

• Tris(2-carboxyethyl)phosphine (TCEP)

• Mal-PEG2-oxyamine pre-conjugated to the first payload

• Desalting columns (e.g., Sephadex G-25)

• Reaction buffers: PBS, pH 7.4; PBS with 1 mM EDTA, pH 7.0

• Quenching reagent: N-acetylcysteine

Procedure:

• Antibody Reduction:

  • Prepare the antibody solution at a concentration of 5-10 mg/mL in PBS with 1 mM EDTA.[1]

  • Add a 2.5 to 5-fold molar excess of TCEP to the antibody solution. The exact ratio should be optimized to achieve the desired number of free thiols.[1]

  • Incubate the reaction at 37°C for 1-2 hours.[1]

  • Remove excess TCEP using a desalting column pre-equilibrated with PBS, pH 7.0.[1]

• Conjugation to Linker-Payload 1:

  • Immediately after desalting, determine the concentration of the reduced antibody.

  • Add a 1.5 to 2-fold molar excess of the Mal-PEG2-oxyamine-Payload 1 complex (dissolved in a minimal amount of a water-miscible organic solvent like DMSO) to the reduced antibody solution. The final concentration of the organic solvent should typically not exceed 10% (v/v).[1]

  • Incubate the reaction at room temperature for 1-2 hours with gentle mixing.[1]

  • Quench the reaction by adding a 20-fold molar excess of N-acetylcysteine.[1]

  • Purify the resulting ADC intermediate (ADC-Linker-Payload 1) by size-exclusion chromatography (SEC) to remove unconjugated linker-payload and small molecules.[1]

dot

Caption: Workflow for the first payload conjugation.[1]

Protocol 2: Oxime Ligation of a Second Payload

This protocol outlines the conjugation of a second, carbonyl-containing payload to the oxyamine group of the ADC intermediate.

Materials:

• Purified ADC-Linker-Payload 1 from Protocol 1

• Payload 2 containing an aldehyde or ketone group

• Aniline (as a catalyst, optional)

• Reaction buffer: Acetate buffer, pH 4.5-5.5[7]

Procedure:

• Prepare ADC Intermediate: The purified ADC intermediate from the previous step should be buffer-exchanged into the appropriate reaction buffer (e.g., acetate buffer, pH 4.5-5.5).

• Oxime Ligation:

  • Add a 10 to 50-fold molar excess of Payload 2 (dissolved in a minimal amount of a suitable solvent) to the ADC intermediate solution.[1]

  • If using a catalyst, add aniline to a final concentration of 10-100 mM.[1][9]

  • Incubate the reaction at room temperature for 4-16 hours.[1]

  • Purify the final dual-payload ADC by SEC to remove excess Payload 2 and catalyst.[1]

• Characterization: The final ADC should be thoroughly characterized to determine the drug-to-antibody ratio (DAR), aggregation levels, and in vitro potency.

Conclusion: A Strategic Choice for Advanced Bioconjugation

Mal-PEG2-oxyamine stands out as a sophisticated and versatile heterobifunctional linker that facilitates a controlled, sequential conjugation strategy.[1] Its well-defined structure, combining the robust thiol-reactivity of maleimide with the highly stable bond-forming capability of oxyamine, makes it an excellent choice for constructing advanced biomolecular architectures, including dual-payload ADCs.[1][2] The integrated PEG2 spacer further enhances the biopharmaceutical properties of the resulting conjugates.[1][10]

While the stability of the maleimide-thiol linkage requires careful consideration, particularly for applications demanding long-term in vivo stability, the overall profile of Mal-PEG2-oxyamine offers a powerful tool for researchers. By understanding the underlying chemistry and comparing its performance against alternatives, scientists can strategically leverage this linker to develop more homogeneous, potent, and effective therapeutics and diagnostics.

References

• An In-Depth Technical Guide to Mal-amide-PEG2-oxyamine-Boc for Antibody-Drug Conjugate Research - Benchchem. 1

• Maleimide Crosslinker Selection Guide - Vector Labs. 5

• Peptide Functionalized Oxime Hydrogels with Tunable Mechanical Properties and Gelation Behavior - PMC.

• Methods for preparing polyethylene glycol maleimide using n-(2-hydroxyethyl) maleimide as a starting material - Google Patents.

• Linker and Conjugation Site Synergy in Antibody–Drug Conjugates: Impacts on Biological Activity - PMC.

• Mal-amide-PEG2-oxyamine | CAS: 2253965-09-0 | AxisPharm.

• Instructions for the use of (PEG)n-Amine Reagents - BroadPharm.

• Introduction to Polyethylene Glycol Maleimide (PEG-MAL) - Precise PEG.

• PEG Linkers vs. Non-PEG Linkers: Which One Should You Use? - PurePEG.

• A Comparative Analysis of m-PEG2-Amino and Other PEG Linkers in Antibody-Drug Conjugates - Benchchem. 14

• Maleimide Linkers in Antibody-Drug Conjugates - BOC Sciences.

• A Comparative Guide to Bioconjugation: Spotlight on Bis-aminooxy-PEG2 - Benchchem. 9

• Maleimide PEG Reagents for Thiol Bioconjugation & ADCs - PurePEG.

• Mal-PEG2-oxyamine, CAS 1146245-73-9 | AxisPharm.

• Native Chemical Ligation: A Boon to Peptide Chemistry - MDPI.

• Self-healing Hydrogels Containing Reversible Oxime Crosslinks - Rsc.org.

• Protocol for PEG Aminooxy - BroadPharm.

• SURFACE MODIFICATION OF ALUMINUM OXIDE FOR BIOSENSING APPLICATION - ResearchGate.

• Stability of Maleimide-PEG and Mono-Sulfone-PEG Conjugation to a Novel Engineered Cysteine in the Human Hemoglobin Alpha Subunit - PMC.

• Synthesis and chemical characterization of NH 2 -PEG-progesterone - ResearchGate.

• Development of Antimicrobial Comb-like Hydrogel Based on PEG and HEMA by Gamma Radiation for Biomedical Use - MDPI.

• Maleimide PEG Products | High-Purity PEG-MAL - Creative PEGWorks.

• Cyclic Hydroxylamines for Native Residue-Forming Peptide Ligations: Synthesis of Ubiquitin and Tirzepatide - PMC.

• PEG-Maleimide Hydrogels for Protein and Cell Delivery in Regenerative Medicine - PMC.

• Novel Maleimide Linkers Based on a Piperazine Motif for Strongly Increased Aqueous Solubility - PMC.

• The study of terminated PEG maleimide synthesis and modification of hemoglobin - Atlantis Press.

• The effect of aminooxy-linkers' structure on the mechanical properties of hyaluronan-oxime hydrogels - Degruyter.

• Comparison Length of Linker in Compound for Nuclear Medicine Targeting Fibroblast Activation Protein as Molecular Target - MDPI.

• Preparation method of peg-maleimide derivatives - Google Patents.

• Native chemical ligation in protein synthesis and semi-synthesis. - SciSpace.

• Maleimide Functionalized Poly(ε-caprolactone)-b-poly(ethylene glycol) (PCL-PEG-MAL): Synthesis, Nanoparticle Formation, and Thiol Conjugation - PMC.

• Synthesis of proteins by native chemical ligation - Google Patents.

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Safety & Regulatory Compliance

Operational Guide: Safe Handling and Disposal Procedures for Mal-PEG2-oxyamine (TFA)

As bioconjugation, PROTAC synthesis, and antibody-drug conjugate (ADC) development become increasingly sophisticated, laboratories frequently utilize bifunctional linkers like Mal-PEG2-oxyamine (TFA salt)[1]. While this molecule is invaluable for orthogonal conjugation, its dual reactivity—combining a thiol-reactive maleimide with a carbonyl-reactive oxyamine—alongside an acidic trifluoroacetic acid (TFA) counterion, presents unique environmental, health, and safety (EHS) challenges.

This guide provides a self-validating, step-by-step operational plan for the safe deactivation and disposal of Mal-PEG2-oxyamine (TFA), ensuring regulatory compliance and protecting laboratory personnel.

Chemical Hazard Profile & The Causality of Disposal

To design a robust disposal protocol, we must first deconstruct the chemical nature of the waste and the causality behind each safety measure. Leading institutions mandate that highly reactive reagents must be completely quenched as part of the experimental procedure before they are collected for waste disposal[2].

• Maleimide Moiety: Maleimides are potent alkylating agents and documented skin and respiratory sensitizers[3]. Disposing of unquenched maleimides poses a severe risk of cross-reactivity and toxicity in waste streams. Causality: We quench this moiety using a Michael addition. Introducing a low-toxicity thiol (like L-cysteine) irreversibly deactivates the electrophilic double bond of the maleimide[4].

• Oxyamine (Aminooxy) Moiety: This group is highly nucleophilic toward aldehydes and ketones. Causality: Adding a simple, inexpensive ketone (such as acetone) forces the formation of a stable oxime bond, neutralizing the linker's secondary reactive site.

• TFA Salt (Trifluoroacetate): TFA is a corrosive, strongly acidic fluorinated compound that is harmful to aquatic ecosystems[5]. Causality: The presence of the TFA counterion dictates that the final waste mixture must be classified as halogenated organic waste [6][7]. A common laboratory error is placing TFA salts into standard non-halogenated waste; however, the fluorine content strictly prohibits this.

Quantitative Data: Quenching Parameters

To ensure thermodynamic completion of the quenching reactions, a stoichiometric excess of deactivating agents is required. The following table summarizes the validated parameters for neutralizing Mal-PEG2-oxyamine.

Target Moiety	Quenching Agent	Molar Excess	Recommended Solvent/Buffer	Incubation Time	Temperature
Maleimide	L-Cysteine	10-fold	PBS (pH 7.0–7.4)	1 to 2 hours	20–25°C
Oxyamine	Acetone	20-fold	Aqueous / Organic mix	30 minutes	20–25°C
TFA Salt	None (Segregate)	N/A	N/A	N/A	N/A

Step-by-Step Deactivation and Disposal Protocol

Trustworthiness & Self-Validation: This protocol is designed to be self-validating. By utilizing a vast molar excess of quenching agents, the reaction is driven to completion.

Step 1: Preparation and PPE

• Conduct all quenching procedures within a certified chemical fume hood to prevent inhalation of aerosols or volatile organics[3][4].

• Don appropriate Personal Protective Equipment (PPE): Nitrile gloves, chemical safety goggles, and a laboratory coat[3][7].

Step 2: Maleimide Quenching

• Dissolve the Mal-PEG2-oxyamine (TFA) waste (whether solid residue or unused stock solution) in a compatible buffer, such as Phosphate-Buffered Saline (PBS, pH 7.2).

• Add a 10-fold molar excess of L-cysteine. (Expert Note: While 2-mercaptoethanol or DTT can be used, L-cysteine is strongly preferred for waste processing due to its lack of noxious odor and lower toxicity)[4].

• Stir or agitate gently at room temperature for 1 to 2 hours[4].

• Validation: Laboratories requiring strict validation can employ Ellman's reagent (DTNB). A positive Ellman's test (yellow color) confirms the presence of unreacted thiols in the mixture, indirectly validating that all maleimide groups have been consumed.

Step 3: Oxyamine Quenching

• To the same reaction vessel, add a 20-fold molar excess of acetone.

• Stir for an additional 30 minutes. The highly favorable thermodynamics of oxime formation ensures complete consumption of the oxyamine groups.

Step 4: Waste Segregation and Labeling

• Transfer the completely quenched mixture to a compatible, leak-proof liquid waste container[6].

• Critical Action: Label the container clearly as "Hazardous Waste - Halogenated Organics" and specifically note "Contains Trifluoroacetate (TFA) and Quenched PEG Linker"[6][7].

Step 5: EHS Coordination

• Store the sealed waste container in a designated, well-ventilated secondary containment area, away from strong bases or incompatible materials[7].

• Request a waste pickup from your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor. Never pour TFA-containing solutions down the drain[5][6].

Spill Management & Surface Decontamination

In the event of an accidental spill of unquenched Mal-PEG2-oxyamine (TFA):

• Minor Solid Spills (<500 mg): Do not sweep the powder, as this can aerosolize the sensitizing maleimide[3][8]. Instead, cover the spill with a damp paper towel or inert absorbent material, carefully scoop it into a hazardous waste container, and label it for EHS disposal[3][9].

• Liquid Spills: Absorb the liquid with an inert material such as sand or vermiculite[9].

• Surface Decontamination: Wash the affected surface with a dilute solution of L-cysteine in PBS. This acts as an active decontamination step, neutralizing any microscopic maleimide residue left on the benchtop. Follow up with standard soap and water[3].

Process Visualization

Caption: Workflow for the sequential quenching and disposal of Mal-PEG2-oxyamine (TFA) waste.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Disposal of Highly Reactive Reagents | PennEHRS [ehrs.upenn.edu]
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• 6. Phytochelatin 6 (TFA)|Heavy Metal Research [benchchem.com]
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